N-Vanillyl-9-octadecenamide

• CAS: 95548-23-5

Core Science & Biosynthesis

Unveiling the In Vitro Cytotoxicity Profile of N-Vanillyl-9-octadecenamide (Olvanil) in Mammalian Cells

Executive Summary

N-Vanillyl-9-octadecenamide, commonly known as Olvanil (NE-19550), is a synthetic, non-pungent analog of capsaicin. Originally developed as an analgesic, Olvanil acts as a potent agonist at the Transient Receptor Potential Vanilloid 1 (TRPV1) channel and the Cannabinoid Receptor 1 (CB1). For drug development professionals and toxicologists, understanding the in vitro cytotoxicity profile of Olvanil is critical. Unlike highly toxic chemotherapeutics, Olvanil exhibits highly targeted, receptor-dependent cytotoxicity, making it a compound of immense interest for neuro-immune modulation and oncology.

This whitepaper synthesizes the mechanistic pathways, quantitative cytotoxicity profiles, and field-proven experimental protocols necessary for evaluating Olvanil in mammalian cell models.

Mechanisms of Olvanil-Induced Cytotoxicity

The cytotoxicity of Olvanil is not a generalized necrotic event; rather, it is a highly orchestrated cellular response driven by specific receptor interactions. Understanding the causality behind these pathways is essential for designing accurate in vitro assays.

TRPV1-Mediated Calcium Cytotoxicity

Olvanil binds to TRPV1 with exceptional affinity (EC50 ~0.7 nM) [1]. In cells expressing high levels of TRPV1 (such as sensory neurons or engineered HEK293-TRPV1 cells), Olvanil forces the ion channel into a prolonged open state. The causality of cell death here is driven by calcium cytotoxicity [5]. Massive extracellular Ca2+ influx overwhelms the intracellular buffering capacity, leading to mitochondrial calcium overload. This mitochondrial stress induces membrane depolarization, the release of cytochrome c, and subsequent apoptotic cascade activation.

AMPK Pathway Activation in Oncology Models

Interestingly, Olvanil demonstrates anti-proliferative and anti-invasive properties in certain cancer lineages (e.g., small cell lung cancer) through mechanisms entirely independent of TRPV1 or CB1. In these mammalian cells, Olvanil activates the 5' AMP-activated protein kinase (AMPK) pathway, which acts as a metabolic master switch to halt cellular invasion and induce cell cycle arrest [4].

Molecular signaling pathways of Olvanil-induced cytotoxicity.

Quantitative Cytotoxicity Profile

The cytotoxic potency of Olvanil varies drastically depending on the target cell's receptor expression profile. Normal epithelial cells generally tolerate Olvanil well, whereas specific carcinoma and melanoma lines show distinct susceptibility [2].

Table 1: Summary of Olvanil Cytotoxicity (IC50/LC50) in Mammalian Cell Lines

Cell Line	Tissue Origin	Receptor Status	IC50 / Toxicity Threshold	Reference
T47D	Human Breast Cancer	Endogenous	~0.75 μM	[1]
A375	Human Malignant Melanoma	Endogenous	Dose-dependent (μM range)	[2]
HEK293-TRPV1	Human Embryonic Kidney	Overexpressing TRPV1	~5 μM (Nanoolvanil)	[3]
HaCaT	Normal Human Keratinocytes	Low/Endogenous	>100 μM (Non-toxic)	[2]

Note: The stark contrast between HaCaT (normal) and A375 (melanoma) highlights Olvanil's potential therapeutic window.

Experimental Methodologies & Self-Validating Protocols

To rigorously evaluate the cytotoxicity of Olvanil, researchers must employ protocols that internally validate the mechanistic cause of cell death. Below are two field-proven workflows.

Protocol 1: High-Throughput MTT Cell Viability Assay

The MTT assay is selected because it directly measures mitochondrial reductase activity, which perfectly correlates with Olvanil's mechanism of mitochondrial calcium overload.

Self-Validating System: This protocol requires a vehicle control (DMSO < 0.1%) to rule out solvent toxicity, and a positive control (e.g., 0.1% Triton X-100) to establish a baseline for 100% cell death.

Step-by-Step Methodology:

• Cell Seeding: Seed mammalian cells (e.g., T47D or A375) in a 96-well plate at a density of 5×103 cells/well in 100 μL of complete culture medium. Causality: This specific density ensures cells remain in the logarithmic growth phase during treatment, preventing contact inhibition from artificially lowering metabolic readouts.

• Incubation: Incubate for 24 hours at 37°C in a 5% CO2​ humidified atmosphere to allow for cell adhesion and recovery.

• Olvanil Treatment: Prepare a serial dilution of Olvanil (0.1 μM to 100 μM) in serum-free media. Causality: Olvanil is highly lipophilic; utilizing serum-free media prevents the compound from binding to bovine serum albumin (BSA), ensuring the calculated molarity accurately reflects the bioavailable dose. Treat cells for 48 to 72 hours.

• MTT Addition: Add 10 μL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours. Viable mitochondria will reduce the tetrazolium dye into insoluble purple formazan crystals.

• Solubilization & Readout: Remove the media and add 100 μL of DMSO to solubilize the formazan. Read the absorbance at 570 nm using a microplate reader.

Step-by-step experimental workflow for the MTT cell viability assay.

Protocol 2: Intracellular Calcium Flux Measurement (Fluo-4 AM)

To prove that Olvanil-induced cytotoxicity is functionally linked to TRPV1 activation, researchers must measure real-time calcium influx prior to cell death.

Step-by-Step Methodology:

• Dye Loading: Wash cultured cells with Hank’s Balanced Salt Solution (HBSS) and incubate with 2 μM Fluo-4 AM for 30 minutes at 37°C. Causality: Fluo-4 AM is cell-permeant. Once inside, ubiquitous cytosolic esterases cleave the acetoxymethyl (AM) ester, trapping the active, Ca2+ -sensitive fluorophore inside the cell. This creates a self-contained reporter system.

• De-esterification: Wash the cells twice with HBSS and incubate for an additional 20 minutes to allow complete de-esterification of intracellular AM esters.

• Baseline & Injection: Place the plate in a kinetic fluorescence reader (Excitation: 494 nm, Emission: 506 nm). Record baseline fluorescence for 10 seconds. Inject Olvanil (e.g., 1 μM) automatically via the reader's fluidics system.

• Kinetic Readout: Record fluorescence continuously for 3 minutes. Causality: TRPV1 channel opening is rapid and transient; continuous kinetic reading is mandatory to capture the peak calcium spike before compensatory efflux mechanisms activate.

Conclusion and Therapeutic Implications

The in vitro cytotoxicity profile of N-Vanillyl-9-octadecenamide (Olvanil) reveals a sophisticated, receptor-driven mechanism. By leveraging TRPV1-mediated calcium overload and AMPK pathway activation, Olvanil demonstrates targeted cytotoxicity against specific malignant lineages (melanoma, breast, and small cell lung cancers) while sparing normal epithelial cells. For drug development professionals, utilizing robust, self-validating assays—like serum-free MTT profiling and kinetic calcium flux—is paramount to accurately translating these in vitro findings into viable in vivo therapeutics.

References

• Comparison of the Anticancer Effects of Arvanil and Olvanil When Combined with Cisplatin and Mitoxantrone in Various Melanoma Cell Lines—An Isobolographic Analysis Source: PMC (National Institutes of Health) URL:[Link]

• Synthesis and Application of Nanovanilloids for Localized Therapeutic Hypothermia after Traumatic Brain Injury Source: American Chemical Society (ACS) URL:[Link]

• Full article: Non-pungent long chain capsaicin-analogs arvanil and olvanil display better anti-invasive activity than capsaicin in human small cell lung cancers Source: Taylor & Francis URL:[Link]

• Deletion of vanilloid receptor 1_expressing primary afferent neurons for pain control Source: Journal of Clinical Investigation (JCI) URL:[Link]

An In-depth Technical Guide to the Cellular Uptake and Metabolism of N-Vanillyl-9-octadecenamide (Olvanil)

Abstract

N-Vanillyl-9-octadecenamide, also known as Olvanil, is a synthetic capsaicin analogue and a member of the N-acyl-vanillylamide (N-AVAM) family. Structurally, it shares features with both the pungent vanilloid compounds and the endogenous lipid signaling molecules known as N-acylethanolamines (NAEs), such as oleoylethanolamide (OEA) and anandamide (AEA). This dual character confers a unique pharmacological profile, making it a molecule of significant interest for researchers in pain, metabolism, and inflammation. Understanding its cellular disposition—how it enters cells and how it is metabolized—is fundamental to deciphering its mechanism of action and developing its therapeutic potential. This guide provides a comprehensive overview of the proposed mechanisms governing Olvanil's cellular uptake and metabolic fate, grounded in the established principles of lipid pharmacology and supported by detailed experimental protocols for its investigation.

Introduction: The Molecular Context of N-Vanillyl-9-octadecenamide

N-Vanillyl-9-octadecenamide (Olvanil) is characterized by a vanillyl headgroup attached via an amide bond to an 18-carbon monounsaturated fatty acid tail (oleic acid).[1][2] This amphipathic structure is central to its biological activity and dictates its interaction with cellular membranes and metabolic enzymes.

• Structural Analogy to N-Acylethanolamines (NAEs): Olvanil is structurally analogous to OEA, a naturally occurring NAE that regulates feeding and body weight.[3] Both possess an oleoyl tail, but Olvanil features a vanillyl headgroup in place of OEA's ethanolamine. This similarity suggests that Olvanil may share cellular transport and metabolic pathways with the well-characterized NAE family.[4][5]

• Pharmacological Targets: Olvanil is a known agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1) receptor, the same receptor activated by capsaicin.[6] Furthermore, its structural similarity to OEA, a potent agonist of the Peroxisome Proliferator-Activated Receptor-alpha (PPAR-α), suggests it may also interact with this nuclear receptor family, which is critical in lipid metabolism.[7][8]

Table 1: Physicochemical Properties of N-Vanillyl-9-octadecenamide

Property	Value	Source
Molecular Formula	C26H43NO3	[1]
Molecular Weight	417.6 g/mol	[1]
XLogP3	8.1	[1]
Hydrogen Bond Donors	2	[1]
Hydrogen Bond Acceptors	3	[1]

The high XLogP3 value indicates significant lipophilicity, a key determinant for its ability to passively diffuse across the lipid bilayers of cellular membranes.

Proposed Cellular Uptake Mechanisms

Direct experimental evidence for a specific N-Vanillyl-9-octadecenamide transporter is lacking. Based on extensive research into analogous lipids like anandamide (AEA), a multi-faceted uptake process is the most probable model. This process is not reliant on a single protein transporter but rather on a combination of passive diffusion and intracellular sequestration driven by metabolic enzymes.[9][10]

Passive Diffusion across the Plasma Membrane

The primary mechanism for the entry of highly lipophilic molecules like Olvanil into the cell is believed to be passive diffusion.[11] The molecule dissolves into the lipid bilayer and moves across the concentration gradient. However, simple diffusion is not the complete picture. The process is facilitated and given directionality by subsequent intracellular events.

The Role of Intracellular Metabolism in Driving Uptake

A key concept in the uptake of lipid amides is that the concentration gradient is maintained by their rapid intracellular hydrolysis.[12] The primary enzyme responsible for the degradation of NAEs is Fatty Acid Amide Hydrolase (FAAH), an integral membrane protein located on the endoplasmic reticulum.[4][5]

By rapidly metabolizing intracellular Olvanil, FAAH maintains a very low cytosolic concentration of the free molecule. This steep concentration gradient (high extracellular, low intracellular) provides a powerful driving force for its continued inward diffusion from the extracellular space.[12][13] Therefore, cellular uptake is intrinsically coupled to metabolic degradation.

Intracellular Trafficking by Fatty Acid Binding Proteins (FABPs)

Once Olvanil crosses the plasma membrane, it must traverse the aqueous cytosol to reach FAAH on the endoplasmic reticulum. Its high lipophilicity makes it poorly soluble in this aqueous environment. To overcome this barrier, it is hypothesized that Olvanil is chaperoned by intracellular lipid-binding proteins, such as Fatty Acid Binding Proteins (FABPs).[10][14] These proteins bind to lipophilic molecules, increasing their effective solubility and facilitating their efficient delivery to intracellular sites of metabolism or action.[14]

Caption: Proposed cellular uptake and trafficking pathway for Olvanil.

Metabolic Pathways of N-Vanillyl-9-octadecenamide

The metabolism of Olvanil is critical as it terminates its signaling and influences its duration of action. The primary route of metabolism is predicted to be enzymatic hydrolysis of the amide bond.

Primary Metabolism by Fatty Acid Amide Hydrolase (FAAH)

FAAH is a serine hydrolase that is the principal catabolic enzyme for a range of fatty acid amides, including AEA, OEA, and palmitoylethanolamide (PEA).[4][15] Given the structural similarity, FAAH is the most likely enzyme to hydrolyze N-Vanillyl-9-octadecenamide. This enzymatic action cleaves the amide bond, releasing the constituent fatty acid and amine.

• Metabolic Products: The hydrolysis of Olvanil by FAAH would yield oleic acid and vanillylamine.

• Causality: The inactivation of FAAH, either genetically or pharmacologically, would be expected to increase the intracellular and, consequently, extracellular levels of Olvanil, potentiating and prolonging its biological effects.[4][12] This is a key strategy employed in drug development to enhance the therapeutic effects of endogenous NAEs.

Other Potential Metabolic Enzymes

While FAAH is the primary candidate, other enzymes known to metabolize NAEs could also play a role:

• N-Acylethanolamine-hydrolyzing Acid Amidase (NAAA): A lysosomal enzyme that also hydrolyzes NAEs, showing a preference for certain acyl chains. Its contribution to Olvanil metabolism is possible but likely secondary to FAAH.[16][17]

• Oxidative Metabolism: Enzymes like cyclooxygenases (COX), lipoxygenases (LOX), and cytochrome P450 (CYP450) can oxidize the fatty acid tail of NAEs to produce additional lipid mediators.[18] It is plausible that the oleoyl chain of Olvanil could be a substrate for these enzymes, leading to a more complex metabolic profile.

Caption: Proposed metabolic pathways for N-Vanillyl-9-octadecenamide.

Experimental Protocols for Investigation

To validate the proposed mechanisms, a series of well-controlled experiments are necessary. The following protocols provide a self-validating system to interrogate the cellular uptake and metabolism of Olvanil.

Protocol: Cellular Uptake Assay

Objective: To quantify the rate of Olvanil uptake into cells and determine the influence of metabolic trapping.

Methodology:

• Cell Culture: Seed a suitable cell line (e.g., C6 glioma or N18 neuroblastoma cells, which express FAAH[12]) in 24-well plates and grow to ~90% confluency.

• Inhibitor Pre-treatment (Self-Validation):

  • Treat a subset of wells with a potent FAAH inhibitor (e.g., URB597, 1 µM) for 30 minutes. This is the key experimental group.

  • Treat a control subset with vehicle (e.g., 0.1% DMSO).

  • Include a low-temperature control (4°C) to assess the contribution of energy-dependent processes and passive diffusion.

• Uptake Initiation: Add radiolabeled [³H]-Olvanil or a fluorescent analogue to all wells at a final concentration of 100 nM.

• Time Course Incubation: Incubate the plates for various time points (e.g., 0, 1, 5, 10, 20 minutes) at 37°C (and 4°C for the low-temp control).

• Uptake Termination: Rapidly aspirate the medium and wash the cells three times with ice-cold phosphate-buffered saline (PBS) containing 0.5% bovine serum albumin (BSA) to remove non-specifically bound ligand.

• Cell Lysis: Lyse the cells in each well with 0.1 M NaOH.

• Quantification:

  • For radiolabeled compound, measure the radioactivity in the lysate using liquid scintillation counting.

  • For fluorescent compound, measure fluorescence using a plate reader.

  • Normalize the counts/fluorescence to the total protein content of the lysate (determined by a BCA assay).

• Data Analysis: Plot uptake (e.g., pmol/mg protein) against time.

Expected Outcome & Interpretation:

• Vehicle Control: A time-dependent increase in intracellular Olvanil.

• FAAH Inhibitor Group: A significant reduction in the net accumulation of Olvanil compared to the vehicle control.[12] This result would strongly support the hypothesis that FAAH-mediated metabolism drives cellular uptake.

• 4°C Control: A drastically reduced uptake rate, indicating that while initial membrane crossing may be passive, the overall process is highly temperature-sensitive, consistent with an enzyme-driven process.

Protocol: Metabolic Stability Assay via LC-MS/MS

Objective: To directly measure the rate of Olvanil degradation by cellular enzymes and identify the primary metabolites.

Methodology:

• Preparation of Cell Lysates: Grow a high-FAAH expressing cell line in large flasks. Harvest the cells, wash with PBS, and homogenize in a suitable buffer. Prepare a subcellular fraction enriched with FAAH (microsomal fraction) via differential centrifugation.

• Reaction Setup:

  • In a microcentrifuge tube, combine the cell lysate (e.g., 1 mg/mL protein) with a reaction buffer.

  • Pre-incubate tubes at 37°C for 5 minutes.

  • Include control reactions with heat-inactivated lysate and reactions pre-treated with a FAAH inhibitor.

• Reaction Initiation: Add Olvanil (e.g., 10 µM final concentration) to start the reaction.

• Time Course Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench it by adding 3 volumes of ice-cold acetonitrile containing an internal standard.

• Sample Processing: Centrifuge the quenched samples to precipitate proteins. Transfer the supernatant for analysis.

• LC-MS/MS Analysis: Analyze the samples using a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system. Develop a method to quantify the parent compound (Olvanil) and its predicted primary metabolites (oleic acid, vanillylamine).

• Data Analysis: Plot the percentage of remaining Olvanil against time. Calculate the half-life (t½) of the compound in the lysate.

Expected Outcome & Interpretation:

• A time-dependent decrease in the concentration of Olvanil, with a corresponding increase in oleic acid.

• The degradation rate will be negligible in the heat-inactivated lysate and significantly slowed in the presence of a FAAH inhibitor, confirming FAAH's role.

Caption: Experimental workflow for the cellular uptake assay.

Conclusion and Future Directions

The cellular uptake and metabolism of N-Vanillyl-9-octadecenamide are likely governed by a sophisticated interplay of passive membrane diffusion and enzymatic activity. The model presented here, based on its well-studied NAE analogues, posits that Olvanil enters cells via passive diffusion, a process rendered efficient and directional by rapid intracellular hydrolysis via FAAH. This "metabolic trapping" mechanism is likely facilitated by intracellular trafficking proteins like FABPs.

Future research should focus on directly validating these hypotheses using the protocols outlined. Identifying the specific FABPs involved in Olvanil trafficking and exploring the potential contribution of secondary metabolic pathways (e.g., CYP450-mediated oxidation) will provide a more complete picture of its cellular pharmacology. This foundational knowledge is indispensable for the rational design of therapeutic strategies that aim to modulate the activity of this promising compound.

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An In-Depth Technical Guide to N-Vanillyl-9-octadecenamide (Olvanil): Physicochemical Properties and Applications in TRPV1 Receptor Research

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling Olvanil, a Non-Pungent Capsaicin Analogue

N-Vanillyl-9-octadecenamide, more commonly known as Olvanil, is a synthetic analogue of capsaicin, the fiery compound responsible for the pungency of chili peppers.[1] Unlike its naturally occurring counterpart, Olvanil is non-pungent, a characteristic that has made it a valuable tool in the study of the Transient Receptor Potential Vanilloid 1 (TRPV1), the primary receptor for capsaicin.[2] This guide provides a comprehensive overview of the molecular weight and physicochemical properties of Olvanil, its mechanism of action, and detailed protocols for its use in research settings.

Core Physicochemical Properties of N-Vanillyl-9-octadecenamide

A thorough understanding of the physicochemical properties of a compound is fundamental to its application in research and drug development. These properties influence its solubility, stability, and bioavailability. The key physicochemical data for Olvanil are summarized below.

Property	Value	Source(s)
Chemical Formula	C₂₆H₄₃NO₃	[3]
Molecular Weight	417.6 g/mol	[1][3]
IUPAC Name	(E)-N-[(4-hydroxy-3-methoxyphenyl)methyl]octadec-9-enamide	[3]
Synonyms	Olvanil, NE 19550, N-Vanillyloleamide	[1]
Physical Form	White to off-white powder	[4]
Solubility	Water: <0.2 mg/mLDMSO: 20 mg/mLEthanol: SolubleDMF: Soluble0.1 M Na₂CO₃: Soluble	[4]
Storage Temperature	-20°C	[4]
Computed LogP	7.69 - 8.1	[3]
Melting Point	Not experimentally determined in readily available literature.
pKa	Not experimentally determined in readily available literature.

A Note on Experimental Data: While computed values for properties like LogP are available, experimentally determined values for the melting point and pKa of Olvanil are not consistently reported in publicly accessible databases. Researchers should consider these as estimated values and, if critical for their application, determine them experimentally.

Mechanism of Action: A Potent Agonist of the TRPV1 Receptor

Olvanil's primary mechanism of action is as a potent agonist of the TRPV1 receptor, a non-selective cation channel predominantly expressed in nociceptive sensory neurons.[2] Activation of TRPV1 by stimuli such as heat, protons (low pH), and capsaicinoids leads to a sensation of pain and heat.

The TRPV1 Signaling Cascade

The binding of Olvanil to the TRPV1 receptor initiates a cascade of intracellular events. The following diagram illustrates the key steps in this signaling pathway.

Caption: Olvanil activation of the TRPV1 receptor signaling pathway.

The influx of calcium and sodium ions through the opened TRPV1 channel leads to depolarization of the neuronal membrane.[5] This depolarization, if it reaches the threshold, triggers the generation of an action potential, which is then propagated along the neuron to the central nervous system, resulting in the sensation of pain. The sustained influx of calcium also activates various downstream signaling pathways, leading to the release of neuropeptides like Calcitonin Gene-Related Peptide (CGRP) and Substance P, which contribute to neurogenic inflammation.

Experimental Protocols for N-Vanillyl-9-octadecenamide Research

The following section provides a generalized workflow and a detailed protocol for a common in vitro assay used to study the effects of Olvanil on TRPV1.

General Experimental Workflow

The investigation of Olvanil's activity typically follows a structured workflow, from initial solution preparation to data analysis.

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Protocols & Analytical Methods

Topic: Dissolution of N-Vanillyl-9-octadecenamide for In Vivo Administration

An Application Note from the Office of the Senior Application Scientist

Abstract and Core Challenge

N-Vanillyl-9-octadecenamide is a synthetic capsaicinoid, a class of compounds known for their interaction with the transient receptor potential vanilloid 1 (TRPV1) channel.[1][2] Like its parent compound capsaicin and other long-chain N-acyldopamines, it holds significant interest for research in pain, inflammation, and metabolism.[3][4] However, the translation of in vitro findings to in vivo models is severely hampered by a critical physicochemical hurdle: its profound lipophilicity.

Structurally, the molecule combines a polar vanillyl head group with a long, unsaturated 18-carbon fatty acid tail, resulting in a high calculated LogP (XLogP3) of approximately 8.1 and consequently, negligible solubility in aqueous physiological solutions.[5] Direct administration in saline or buffer would result in immediate precipitation, leading to non-existent bioavailability and artifactual experimental results.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on validated methods to dissolve and formulate N-Vanillyl-9-octadecenamide for effective in vivo administration. The protocols herein are synthesized from established methodologies for structurally analogous and equally lipophilic compounds, such as N-Oleoyldopamine (OLDA), ensuring a robust and scientifically grounded approach.[6][7]

Physicochemical Profile and Solubility Data

Understanding the solubility limits of N-Vanillyl-9-octadecenamide is the foundational step in developing a viable formulation. Due to limited direct data on N-Vanillyl-9-octadecenamide itself, we present a consolidated profile including data from its close structural and functional analogue, OLDA, which shares the same oleoyl tail and is expected to have a nearly identical solubility profile.

Solvent / Vehicle	Compound	Max Concentration / Solubility	Notes	Source(s)
Organic Solvents (for Stock Solutions)
Dimethyl Sulfoxide (DMSO)	OLDA	20-100 mg/mL	A powerful but potentially toxic solvent. Use should be minimized in the final formulation. Ultrasonic agitation may be required.	[6][8]
Ethanol	OLDA	~50 mg/mL	A common, less toxic alternative or co-solvent to DMSO.	[8][9]
Dimethylformamide (DMF)	OLDA	~30 mg/mL	Another potent organic solvent for initial stock preparation.	[8]
Aqueous & Formulation Vehicles
Phosphate-Buffered Saline (PBS), pH 7.2	Oleamide*	~0.05 mg/mL	Demonstrates the extremely low solubility in aqueous media.	[10]
Ethanol:PBS (1:1)	OLDA	0.5 mg/mL	A simple co-solvent system, but the high ethanol content may be unsuitable for some routes of administration.	[8]
5% Tween 20 in PBS	OLDA	Vehicle for 5-10 mg/kg IV injection	Tween 20 acts as a surfactant to create a stable dispersion or emulsion.	[7]
Saline/PEG/Tween 80 (90/5/5)	OEA**	Vehicle for 10 mg/kg IP injection	A common multi-component system for improving solubility of lipophilic drugs.	[11]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	OLDA	Vehicle for clear solutions (≥ 2.5 mg/mL)	A robust formulation designed to achieve a clear solution suitable for various injection routes.	[6]

*Oleamide is the amide of oleic acid, structurally related and indicative of the poor aqueous solubility of the C18 fatty acid tail. **OEA (Oleoylethanolamide) is another highly lipophilic oleic acid derivative used in in vivo studies.

Principles of Vehicle Formulation for In Vivo Delivery

The goal of any formulation is to deliver a precise dose of the active compound to the target site in a bioavailable form while minimizing any physiological effects from the vehicle itself. For lipophilic molecules like N-Vanillyl-9-octadecenamide, this is achieved using a combination of excipients that address its poor water solubility.

• Co-solvents (e.g., DMSO, Ethanol, PEG300): These organic solvents are used to create a concentrated primary stock solution. Their mechanism is to disrupt the solute-solute interactions of the crystalline compound and form favorable solute-solvent interactions. Polyethylene glycol (PEG) 300 is a water-miscible polymer that is a common and relatively safe co-solvent in parenteral formulations.

• Surfactants & Emulsifiers (e.g., Tween 80, Kolliphor® EL): These are amphiphilic molecules with a water-loving (hydrophilic) head and an oil-loving (lipophilic) tail. When the concentrated organic stock is introduced into an aqueous medium (like saline), surfactants form micelles around the drug molecules or stabilize micro-droplets of the co-solvent, preventing the drug from precipitating out of solution.[12] Tween® 80 (Polysorbate 80) is a frequently used non-ionic surfactant in in vivo formulations.[6][11]

• Complexing Agents (e.g., Cyclodextrins): Molecules like Sulfobutylether-β-cyclodextrin (SBE-β-CD) have a hydrophobic inner cavity and a hydrophilic exterior. They can encapsulate the lipophilic drug molecule, effectively shielding it from the aqueous environment and significantly increasing its apparent water solubility.[6] This is particularly useful for creating suspensions or solutions for oral or intraperitoneal administration.

Experimental Protocols for In Vivo Formulation

IMPORTANT: All formulations intended for in vivo use must be prepared under sterile conditions using sterile components. It is highly recommended to prepare the final working solution fresh on the day of the experiment.[6] Always perform a small-scale pilot test of any new formulation to check for precipitation or instability before preparing a large batch.

Protocol A: Multi-Component Vehicle for Clear Solutions (IV, IP, SC)

This protocol is adapted from a validated method for OLDA and is designed to produce a clear, stable solution suitable for parenteral administration.[6]

Materials:

• N-Vanillyl-9-octadecenamide

• Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

• Polyethylene Glycol 300 (PEG300), sterile

• Tween® 80 (Polysorbate 80), sterile

• 0.9% Sodium Chloride Injection, USP (Sterile Saline)

Step-by-Step Methodology:

• Prepare Concentrated Stock: Accurately weigh N-Vanillyl-9-octadecenamide and dissolve it in DMSO to create a concentrated stock solution. For example, to make a 25 mg/mL stock, dissolve 25 mg of the compound in 1 mL of DMSO. Gentle warming (37°C) or brief sonication can aid dissolution. Ensure the solution is completely clear.

• Add Co-solvent: In a separate sterile tube, add the required volume of PEG300.

• Combine Stock and Co-solvent: Slowly add the DMSO stock solution from Step 1 to the PEG300 while vortexing. For a final vehicle composition of 10% DMSO / 40% PEG300, you would add 1 part DMSO stock to 4 parts PEG300.

  • Example: To prepare 1 mL of a final 2.5 mg/mL drug solution, add 100 µL of the 25 mg/mL DMSO stock to 400 µL of PEG300. Mix until uniform.

• Add Surfactant: Add Tween® 80 to the mixture. For a final concentration of 5% Tween® 80, add 50 µL for every 1 mL of final solution volume. Vortex thoroughly until the solution is clear and homogenous.

• Final Dilution: Slowly add sterile saline to reach the final desired volume while continuously vortexing.

  • Example (cont.): Add 450 µL of sterile saline to the mixture from Step 4 to bring the total volume to 1 mL.

• Final Inspection: Visually inspect the final solution against a light source. It should be clear and free of any precipitate. If particulates are observed, brief sonication may be applied.

Final Vehicle Composition (v/v): 10% DMSO, 40% PEG300, 5% Tween® 80, 45% Saline.

Protocol B: Surfactant-Based Vehicle (IV, IP)

This is a simpler formulation suitable for many applications, relying on a surfactant to maintain solubility in an aqueous buffer.[7][12]

Materials:

• N-Vanillyl-9-octadecenamide

• Ethanol (100%), sterile

• Tween® 20 or Tween® 80, sterile

• Phosphate-Buffered Saline (PBS) or 0.9% Saline, sterile

Step-by-Step Methodology:

• Prepare Concentrated Stock: Dissolve N-Vanillyl-9-octadecenamide in 100% ethanol to a known concentration (e.g., 20 mg/mL).

• Prepare Vehicle: In a sterile tube, prepare a solution of 5-10% Tween® 20 (or Tween® 80) in sterile PBS or saline. For a 5% solution, add 50 µL of Tween® to 950 µL of PBS.

• Create Final Formulation: Slowly add the required volume of the ethanolic stock solution to the Tween®/PBS vehicle while vortexing vigorously. The final concentration of ethanol should be kept to a minimum (ideally <5%) to avoid vehicle-induced effects.

  • Example: To make 1 mL of a 1 mg/mL final solution, add 50 µL of a 20 mg/mL ethanolic stock to 950 µL of a 5% Tween®/PBS solution. The final ethanol concentration will be 5%.

• Final Inspection: Ensure the solution is a homogenous, slightly opalescent microemulsion, free of large precipitates.

Protocol C: Cyclodextrin-Based Suspension (Oral, IP)

This method uses a complexing agent to improve aqueous compatibility and is ideal for creating a uniform suspension.[6]

Materials:

• N-Vanillyl-9-octadecenamide

• Dimethyl Sulfoxide (DMSO), sterile

• Sulfobutylether-β-cyclodextrin (SBE-β-CD or Captisol®)

• 0.9% Sodium Chloride Injection, USP (Sterile Saline)

Step-by-Step Methodology:

• Prepare Cyclodextrin Solution: Prepare a 10-40% (w/v) solution of SBE-β-CD in sterile saline. For example, to make a 20% solution, dissolve 200 mg of SBE-β-CD in 1 mL of saline. This may require stirring and gentle warming.

• Prepare Concentrated Stock: Dissolve N-Vanillyl-9-octadecenamide in DMSO to a known concentration (e.g., 25 mg/mL), as described in Protocol A.

• Create Final Formulation: Add the DMSO stock solution dropwise to the cyclodextrin solution while vortexing. A common ratio is 1 part DMSO stock to 9 parts cyclodextrin solution (resulting in 10% final DMSO).

  • Example: To prepare 1 mL of a 2.5 mg/mL suspension, add 100 µL of a 25 mg/mL DMSO stock to 900 µL of a 20% SBE-β-CD solution.

• Final Inspection: The final product will be a suspension. Ensure it is homogenous and can be easily resuspended by gentle agitation before administration.

Formulation Selection Workflow

The choice of protocol depends on the desired route of administration, required concentration, and whether a clear solution or a suspension is acceptable. The following workflow illustrates the decision process.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Synthesis and biological evaluation of capsaicin analogues as antioxidant and neuroprotective agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-oleoyldopamine, a novel endogenous capsaicin-like lipid that produces hyperalgesia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anticancer Activity of Region B Capsaicin Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N-Vanillyl-9-octadecenamide | C26H43NO3 | CID 5808649 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. N-Oleoyl dopamine induces IL-10 via central nervous system TRPV1 and improves endotoxemia and sepsis outcomes - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. OLDA | TRPV Channels | Tocris Bioscience [tocris.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. Oleoylethanolamide Reduces Hepatic Oxidative Stress and Endoplasmic Reticulum Stress in High-Fat Diet-Fed Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Oleoylethanolamide enhances β-adrenergic-mediated thermogenesis and white-to-brown adipocyte phenotype in epididymal white adipose tissue in rat - PMC [pmc.ncbi.nlm.nih.gov]

N-Vanillyl-9-octadecenamide dosing protocols for murine neuropathic pain models

Application Note: N-Vanillyl-9-octadecenamide (Olvanil) Dosing Protocols for Murine Neuropathic Pain Models

Executive Summary

N-Vanillyl-9-octadecenamide, commonly known as Olvanil (NE-19550), is a synthetic, non-pungent analogue of capsaicin. It serves as a critical pharmacological tool for investigating the Transient Receptor Potential Vanilloid 1 (TRPV1) channel in murine models of neuropathic and inflammatory pain. Unlike capsaicin, Olvanil induces profound TRPV1 desensitization without triggering the initial intense nocifensive response (pungency) or massive Calcitonin Gene-Related Peptide (CGRP) release. This application note details the mechanistic rationale, formulation parameters, and validated in vivo dosing protocols required to deploy Olvanil effectively and reproducibly in preclinical pain research.

Mechanistic Rationale & Pathway Dynamics

The analgesic efficacy of Olvanil is driven by a complex, dual-modulatory mechanism. Primarily, it acts as a potent TRPV1 agonist. Upon binding, it promotes rapid intracellular calcium influx, which paradoxically leads to the prolonged defunctionalization (desensitization) of the nociceptive sensory neuron .

Furthermore, Olvanil exhibits structural similarities to endogenous cannabinoids. It acts as an inhibitor of Fatty Acid Amide Hydrolase (FAAH) and an anandamide (AEA) reuptake inhibitor. This mechanism prevents the degradation of endogenous cannabinoids, indirectly recruiting Cannabinoid Type 1 (CB1) receptors to suppress trigeminovascular and spinal nociceptive transmission .

Fig 1: Dual-mechanism signaling pathway of Olvanil via TRPV1 desensitization and FAAH modulation.

Quantitative Dosing Parameters & Formulation

Because Olvanil possesses a highly lipophilic octadecenamide chain, its aqueous solubility is exceptionally poor. Selecting the correct vehicle is the most critical step in ensuring bioavailability without introducing vehicle-induced neurotoxicity or behavioral artifacts.

Table 1: Validated Olvanil Dosing Parameters for Murine Models

Route of Administration	Dose Range	Recommended Vehicle	Onset / Peak Effect	Primary Application
Intraplantar (i.pl.)	0.1 - 1.0 μg	0.01% Ethanol in PBS	10 - 15 min	Localized thermal hyperalgesia models
Intraperitoneal (i.p.)	1.0 - 10.0 mg/kg	10% DMSO, 10% Tween-80, 80% Saline	30 - 60 min	Systemic neuropathy (e.g., SNL, CCI)
Topical / Transdermal	1% - 5% (w/v)	Ethanol/Propylene Glycol base	1 - 3 hours	Peripheral nerve defunctionalization
In Vitro (DRG Neurons)	100 nM	0.01% Ethanol in Extracellular Buffer	1 min (45m washout)	Single-cell calcium imaging assays

Experimental Methodologies: Self-Validating Protocols

To ensure rigorous scientific integrity, the following protocols integrate self-validating controls. The inclusion of a strict vehicle-only cohort and baseline thresholding ensures that observed anti-allodynic effects are strictly compound-driven and not artifacts of the injection trauma or solvent toxicity.

Fig 2: Self-validating in vivo experimental workflow for Olvanil efficacy in murine neuropathy.

Protocol A: Olvanil Formulation for Intraplantar Injection

Causality Focus: Ethanol is required to break the lipid lattice of Olvanil, but its final concentration must be kept ≤0.01% in vivo. Higher concentrations of ethanol directly irritate peripheral nerve endings, which would artificially lower pain thresholds and confound thermal hyperalgesia readouts.

• Stock Solution Generation: Dissolve 10 mg of Olvanil powder in 1 mL of 100% absolute ethanol to create a 10 mg/mL stock. Vortex vigorously for 2 minutes until the solution is completely clear.

• Working Dilution: Dilute the stock solution in sterile Phosphate-Buffered Saline (PBS, pH 7.4) to achieve the target concentration (e.g., 20 μg/mL to allow for a 1.0 μg dose in a 50 μL injection volume).

• Quality Validation: Visually inspect the solution against a dark background. If micro-precipitates form (cloudiness), the solution must be discarded. Maintain the working solution at 37°C prior to injection to ensure absolute solubility.

Protocol B: In Vivo Capsaicin-Induced Thermal Hyperalgesia Model

This model is highly specific for evaluating TRPV1-mediated desensitization. Olvanil is administered as a pre-treatment to block capsaicin-induced pain, leveraging its non-pungent profile.

• Acclimation & Baseline: Acclimate rats or mice to a hot plate analgesia meter (set to 52°C) for 3 consecutive days. On day 4, record baseline paw withdrawal latencies (PWL).

  • Self-Validation Step: Animals showing baseline PWL > 15 seconds (motor impairment) or < 4 seconds (hyper-reactive) must be excluded to ensure a uniform dynamic range for the assay.

• Pre-treatment (Olvanil vs. Vehicle): Inject 50 μL of Olvanil working solution (0.1, 0.3, or 1.0 μg) or vehicle (0.01% EtOH in PBS) into the plantar surface of the right hind paw (ipsilateral).

• Incubation Period: Wait exactly 15 minutes.

  • Causality Focus: This specific pharmacokinetic window allows Olvanil to bind and initiate the calcium-dependent desensitization cascade of TRPV1 without triggering nocifensive behavior .

• Neuropathic Challenge: Inject 100 μL of Capsaicin (0.3 μg) into the same ipsilateral paw to induce acute thermal hyperalgesia.

• Nociceptive Testing: Exactly 10 minutes post-capsaicin injection (the established peak of capsaicin-induced hyperalgesia), place the animal on the hot plate. Record the PWL.

• Data Analysis: Calculate the percentage of Maximum Possible Effect (%MPE). A successful Olvanil dose will restore the PWL near baseline levels, while the vehicle-only control group will exhibit profound thermal hyperalgesia (significantly reduced PWL).

References

• Alsalem, M., Millns, P., Smith, P. A., & Kendall, D. A. (2016). "Anti-nociceptive and desensitizing effects of olvanil on capsaicin-induced thermal hyperalgesia in the rat." BMC Pharmacology and Toxicology.[Link]

• Hoffmann, J., Christoph, T., Rief, W., & Deuschl, G. (2012). "Olvanil acts on transient receptor potential vanilloid channel 1 and cannabinoid receptors to modulate neuronal transmission in the trigeminovascular system." Pain.[Link]

• Morales-Lázaro, S. L., et al. (2020). "Novel TRPV1 Channel Agonists With Faster and More Potent Analgesic Properties Than Capsaicin." Frontiers in Pharmacology.[Link]

Using N-Vanillyl-9-octadecenamide in patch-clamp electrophysiology assays

Application Note: Electrophysiological Characterization of N-Vanillyl-9-octadecenamide (Olvanil) in Patch-Clamp Assays

Introduction & Pharmacological Profile

N-Vanillyl-9-octadecenamide, commonly known as Olvanil, is a synthetic, non-pungent analogue of capsaicin. In the realm of drug development and sensory neurobiology, Olvanil serves as a critical tool compound for studying the Transient Receptor Potential Vanilloid 1 (TRPV1) channel and the endocannabinoid system. Unlike capsaicin, Olvanil exhibits slower activation kinetics at the TRPV1 receptor, which is hypothesized to underlie its lack of pungency and reduced aversive effects (e.g., hypothermia and bronchoconstriction)[1].

Furthermore, Olvanil is a dual-action molecule. While it acts as a potent TRPV1 agonist, it also inhibits Fatty Acid Amide Hydrolase (FAAH), thereby reducing the cellular clearance of the endocannabinoid anandamide[2][3]. This dual mechanism makes it highly valuable for investigating cross-talk between vanilloid and cannabinoid signaling pathways in primary sensory neurons (such as dorsal root ganglia, DRG) and heterologous expression systems (e.g., HEK293-TRPV1 cells).

Quantitative Pharmacological Summary

To establish a baseline for assay development, the following table summarizes the key pharmacological parameters of Olvanil compared to capsaicin.

Parameter	Olvanil (N-Vanillyl-9-octadecenamide)	Capsaicin	Reference Context
TRPV1 Potency (pEC50)	~8.1 (EC50 ~ 7.9 nM)	~8.0 (EC50 ~ 10 nM)	Whole-cell patch-clamp / FLIPR[4]
TRPV1 Activation Kinetics	Slow, delayed onset	Fast, rapid onset	DRG / Trigeminal Neurons[1][5]
FAAH Inhibition (IC50)	~20 µM	Inactive	Astrocytoma / Brain homogenate[3]
Desensitization Profile	Strong, sustained	Moderate to Strong	Ca2+-dependent pathway[6]

Mechanistic Causality in Experimental Design

Designing a patch-clamp assay for Olvanil requires overcoming specific physicochemical and biological challenges. As a Senior Application Scientist, I emphasize that simply applying the compound to a cell will yield inconsistent data unless the following causal relationships are addressed:

• The Lipophilicity Challenge (Adsorption Artifacts): Olvanil is highly lipophilic ( C26​H43​NO3​ ). If prepared or perfused through standard polystyrene or PVC tubing, the effective concentration reaching the cell will be drastically lower than the nominal concentration due to plastic adsorption. Solution: All stock solutions must be prepared in glass vials, and perfusion lines should utilize polytetrafluoroethylene (PTFE) or specialized low-bind tubing.

• Calcium-Dependent Desensitization: TRPV1 is highly permeable to Ca2+ . In the presence of extracellular calcium, Olvanil-induced TRPV1 activation leads to massive Ca2+ influx, which immediately binds to calmodulin and activates calcineurin, causing rapid channel dephosphorylation and desensitization[6]. Solution: To study pure activation kinetics, extracellular solutions must be Ca2+ -free. Conversely, to study desensitization or downstream signaling, physiological Ca2+ (1-2 mM) must be present.

• Intracellular Dialysis (Whole-cell vs. Perforated Patch): Standard whole-cell patch-clamp dialyzes the cytosol, washing out essential signaling molecules like PIP2, ATP, and calmodulin. If the goal is to observe Olvanil's downstream effects—such as the down-regulation of voltage-activated Ca2+ channels (CaV2.2) via calcineurin—a standard whole-cell configuration will fail[5][6]. Solution: A perforated patch configuration using nystatin or amphotericin B is mandatory to preserve the intracellular milieu.

Olvanil dual-signaling pathway highlighting TRPV1-mediated CaV inhibition and FAAH blockade.

Step-by-Step Patch-Clamp Protocols

Protocol A: Whole-Cell Voltage-Clamp for Olvanil Activation Kinetics

Objective: To accurately measure the EC50 and delayed activation kinetics of Olvanil without the confounding effects of calcium-induced desensitization.

1. Solution Preparation:

• Intracellular (Pipette) Solution (in mM): 140 CsCl, 5 EGTA, 10 HEPES, 2 MgATP, 0.2 NaGTP. Adjust pH to 7.2 with CsOH, osmolarity to ~290 mOsm. (Note: Cs+ blocks voltage-gated potassium channels, isolating the non-selective cation current of TRPV1).

• Extracellular (Bath) Solution - Ca2+ -Free (in mM): 140 NaCl, 5 KCl, 2 MgCl2, 10 HEPES, 10 Glucose, 5 EGTA. Adjust pH to 7.4 with NaOH, osmolarity to ~300 mOsm.

• Compound Handling: Dissolve Olvanil in 100% anhydrous DMSO to create a 10 mM stock in a glass vial. Dilute to final working concentrations (e.g., 1 nM to 1 µM) in the extracellular solution immediately before use. Final DMSO concentration must be ≤0.1%.

2. Electrophysiological Recording:

• Pull borosilicate glass pipettes to a resistance of 3–5 MΩ.

• Form a gigaseal (>1 GΩ) on a HEK293 cell stably expressing hTRPV1, and rupture the patch to achieve the whole-cell configuration.

• Compensate for whole-cell capacitance and series resistance (target >70% compensation).

• Hold the membrane potential at -60 mV.

3. Application and Validation:

• Use a rapid step-motor perfusion system (e.g., Warner Instruments RSC-200) to apply Olvanil. Because Olvanil has slower kinetics than capsaicin, ensure the application pulse is long enough (e.g., 10–20 seconds) to reach steady-state current[1].

• Self-Validation Step: Apply 10 µM Capsazepine (a competitive TRPV1 antagonist) concurrently with Olvanil. A complete block of the inward current validates that the response is strictly TRPV1-mediated.

Protocol B: Perforated Patch-Clamp for Downstream Signaling (CaV Inhibition)

Objective: To observe the physiological down-regulation of voltage-activated Ca2+ channels following Olvanil-induced TRPV1 activation in primary sensory neurons.

1. Solution Preparation:

• Intracellular Solution (in mM): 75 K2SO4, 55 KCl, 5 MgSO4, 10 HEPES. Adjust pH to 7.2 with KOH[5]. Add Nystatin (freshly prepared in DMSO) to a final concentration of 250 µg/mL.

• Extracellular Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose. Adjust pH to 7.4. (Note: Calcium is required here to drive the calcineurin pathway).

2. Electrophysiological Recording:

• Obtain a gigaseal on an acutely isolated DRG neuron. Do not apply suction. Allow 10–15 minutes for Nystatin to partition into the membrane and form pores.

• Monitor access resistance ( Ra​ ); begin the experiment when Ra​ drops below 20 MΩ and stabilizes[5].

• Hold the cell at -80 mV. Elicit voltage-activated Ca2+ currents by stepping to +10 mV for 50 ms every 10 seconds.

3. Application:

• Bath-apply 1 µM Olvanil. Observe the delayed, sustained inward TRPV1 current, followed by a profound (~60%) inhibition of the peak voltage-activated Ca2+ channel current over 2–5 minutes[6].

Logical workflow for Olvanil patch-clamp assay preparation and execution.

References

• Anandamide transport inhibition by the vanilloid agonist olvanil - PubMed. National Institutes of Health. Available at:[Link]

• TRPV1 | Transient Receptor Potential channels (TRP) | IUPHAR/BPS Guide to PHARMACOLOGY. Guide to Pharmacology. Available at:[Link]

• Evidence against the presence of an anandamide transporter - PNAS. Proceedings of the National Academy of Sciences. Available at:[Link]

• Capsaicin, Nociception and Pain - PMC - NIH. National Institutes of Health. Available at:[Link]

• Endogenous and Exogenous Vanilloids Evoke Disparate TRPV1 Activation to Produce Distinct Neuronal Responses - Frontiers. Frontiers in Cellular Neuroscience. Available at:[Link]

• Signaling mechanisms of down-regulation of voltage-activated Ca2+ channels by transient receptor potential vanilloid type 1 stimulation with olvanil in primary sensory neurons - PubMed. National Institutes of Health. Available at:[Link]

Sources

• 1. Capsaicin, Nociception and Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anandamide transport inhibition by the vanilloid agonist olvanil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. TRPV1 | Transient Receptor Potential channels (TRP) | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 5. Frontiers | Endogenous and Exogenous Vanilloids Evoke Disparate TRPV1 Activation to Produce Distinct Neuronal Responses [frontiersin.org]
• 6. Signaling mechanisms of down-regulation of voltage-activated Ca2+ channels by transient receptor potential vanilloid type 1 stimulation with olvanil in primary sensory neurons - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Formulation of N-Vanillyl-9-octadecenamide (Olvanil) in Lipid Nanoparticles for Targeted Drug Delivery

Introduction & Pharmacological Rationale

N-Vanillyl-9-octadecenamide, commonly known as Olvanil, is a synthetic, non-pungent analogue of capsaicin. While capsaicin is a well-known analgesic, its clinical utility is often limited by the intense initial burning sensation it provokes. Olvanil overcomes this limitation through a unique pharmacological profile: it binds to the Transient Receptor Potential Vanilloid 1 (TRPV1) channel with higher affinity than capsaicin but activates the channel with significantly slower kinetics[1][2]. This slow activation prevents the rapid influx of calcium that triggers the nociceptive "burst," while still driving the receptor into a profound state of desensitization, yielding potent analgesia[1][3]. Furthermore, unlike capsaicin, Olvanil is a high-affinity agonist of the Cannabinoid Receptor 1 (CB1), providing a dual-pathway mechanism for pain relief and anti-inflammatory action[2][4].

Despite these advantages, the clinical translation of Olvanil is severely hindered by two factors:

• Extreme Hydrophobicity : With a LogP of ~6.5, Olvanil is practically insoluble in aqueous media, making systemic delivery challenging[5].

• Metabolic Liability : Free Olvanil is rapidly hydrolyzed by esterases and proteases in enterocytes and hepatocytes, breaking down into oleic acid and vanillylamine, which drastically reduces its systemic bioavailability[6].

The Formulation Strategy: To circumvent these barriers, encapsulating Olvanil within Nanostructured Lipid Carriers (NLCs) or Solid Lipid Nanoparticles (SLNs) provides a highly effective delivery vehicle. Lipid nanoparticles shield the drug from enzymatic degradation, enhance aqueous dispersibility, and allow for controlled, sustained release at the target site[5][7].

Figure 1: Dual-receptor mechanistic pathway of Olvanil mediating analgesia.

Pre-Formulation Considerations: The NLC Advantage

While traditional Solid Lipid Nanoparticles (SLNs) are composed entirely of solid lipids, they are prone to forming perfect crystalline lattices during storage, which can expel highly lipophilic drugs like Olvanil. To prevent this, we utilize Nanostructured Lipid Carriers (NLCs) . By blending a solid lipid (e.g., Compritol® 888 ATO) with a liquid lipid (e.g., Miglyol® 812), the resulting lipid matrix possesses structural imperfections. These imperfections create spatial "pockets" that accommodate a higher payload of Olvanil and prevent drug leakage over time[7].

Experimental Protocol: Microfluidic Synthesis of Olvanil-NLCs

This protocol utilizes microfluidic mixing rather than traditional bulk nanoprecipitation or hot high-pressure homogenization. Causality: Microfluidics provides precise control over the mixing kinetics of the solvent and anti-solvent phases. The rapid, millisecond-scale mixing induces immediate supersaturation, ensuring the nucleation of highly monodisperse nanoparticles with a low Polydispersity Index (PDI)[5].

Materials

• Active Pharmaceutical Ingredient (API): N-Vanillyl-9-octadecenamide (Olvanil)

• Solid Lipid: Compritol® 888 ATO (Glyceryl dibehenate)

• Liquid Lipid: Miglyol® 812 (Medium-chain triglycerides)

• Surfactant: Poloxamer 188 or Tween 80

• Solvents: Absolute Ethanol (Analytical Grade), 10 mM Phosphate-Buffered Saline (PBS, pH 7.4)

Step-by-Step Formulation Workflow

• Preparation of the Lipid Phase (Solvent):

  • Weigh 40 mg of Compritol 888 ATO and 10 mg of Miglyol 812 (4:1 solid-to-liquid lipid ratio).

  • Add 5 mg of Olvanil.

  • Dissolve the mixture in 5 mL of absolute ethanol.

  • Critical Step: Heat the mixture gently to 60°C in a water bath to ensure complete dissolution of the solid lipid and the API.

• Preparation of the Aqueous Phase (Anti-solvent):

  • Dissolve 1% (w/v) Poloxamer 188 in 15 mL of 10 mM PBS (pH 7.4).

  • Pre-heat the aqueous phase to 60°C to match the temperature of the lipid phase. Causality: Temperature matching prevents premature lipid precipitation at the microfluidic junction before complete mixing occurs.

• Microfluidic Mixing:

  • Load the lipid phase and aqueous phase into separate syringes.

  • Connect to a staggered herringbone microfluidic mixer.

  • Set the Flow Rate Ratio (FRR) to 3:1 (Aqueous:Lipid) and the Total Flow Rate (TFR) to 12 mL/min.

  • Collect the emerging nanoparticle suspension in a glass vial submerged in an ice bath. Causality: Rapid cooling solidifies the lipid matrix instantly, locking the Olvanil within the imperfect crystal lattice and preventing particle aggregation.

• Downstream Purification:

  • Transfer the raw LNP suspension to a Tangential Flow Filtration (TFF) system (100 kDa MWCO cassette).

  • Diafiltrate with 5 volumes of cold PBS to remove residual ethanol and unencapsulated Olvanil.

Figure 2: Microfluidic-assisted formulation workflow for Olvanil lipid nanoparticles.

Physicochemical Characterization & Validation

To ensure the formulation is a self-validating system, rigorous physicochemical characterization must be performed immediately post-purification.

Size, PDI, and Zeta Potential

Analyze the purified NLCs using Dynamic Light Scattering (DLS). The inclusion of Poloxamer 188 provides steric stabilization, which should yield a slightly negative to neutral zeta potential, preventing macrophage opsonization and extending circulation time.

Table 1: Target Physicochemical Specifications for Olvanil-NLCs

Parameter	Target Specification	Analytical Method	Rationale
Z-Average Size	100 – 150 nm	DLS (Zetasizer)	Optimal for cellular uptake and avoiding rapid reticuloendothelial system (RES) clearance.
Polydispersity Index (PDI)	< 0.20	DLS (Zetasizer)	Indicates a highly monodisperse nanoparticle population.
Zeta Potential	-10 mV to -30 mV	Electrophoretic Light Scattering	Ensures colloidal stability via electrostatic/steric repulsion.
Encapsulation Efficiency (EE%)	> 85%	Indirect HPLC (Ultrafiltration)	Confirms the affinity of Olvanil for the lipid matrix.

Encapsulation Efficiency (EE%) via HPLC

Causality: Because Olvanil is highly lipophilic, any unencapsulated drug will likely form insoluble aggregates rather than dissolving in the aqueous buffer.

• Transfer 500 µL of the NLC suspension to an Amicon® Ultra centrifugal filter (100 kDa MWCO).

• Centrifuge at 14,000 × g for 15 minutes. The filtrate contains the unencapsulated (free) Olvanil.

• Lyse a separate 500 µL aliquot of the NLC suspension with 500 µL of Methanol/Triton X-100 to determine the Total Olvanil concentration.

• Calculate EE% =[(Total Drug - Free Drug) / Total Drug] × 100.

Table 2: HPLC Analytical Parameters for Olvanil Quantification

Parameter	Setting / Specification
Column	C18 Reverse Phase (150 mm × 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile : Water (80:20 v/v)
Flow Rate	1.0 mL/min (Isocratic)
Detection Wavelength	UV at 280 nm (Vanillyl group absorbance)
Column Temperature	30°C

In Vitro Release Kinetics

To validate the sustained-release profile of the NLCs, perform an in vitro release assay using a Franz diffusion cell or dynamic dialysis.

• Release Media: PBS (pH 7.4) supplemented with 0.1% to 1% (w/v) Volpo-20 or Tween 80. Causality: Because Olvanil is practically insoluble in water, a surfactant must be added to the receptor compartment to maintain "sink conditions" (ensuring the concentration of dissolved drug never exceeds 10% of its saturation solubility), which allows diffusion to occur naturally without artificial bottlenecking[7].

• Sampling: Withdraw aliquots at 1, 2, 4, 8, 24, 48, and 72 hours, replacing with fresh pre-warmed media. Analyze via HPLC. A successful NLC formulation will exhibit a biphasic release: a minor initial burst (drug at the particle surface) followed by a sustained release over 72 hours (drug diffusing from the lipid core)[7].

References

• "TRPV1 Receptors and Signal Transduction - TRP Ion Channel Function in Sensory Transduction." National Center for Biotechnology Information (NCBI). Available at:[Link]

• "Anti-nociceptive and desensitizing effects of olvanil on capsaicin-induced thermal hyperalgesia in the rat." D-NB.info. Available at: [Link]

• "Full article: Non-pungent long chain capsaicin-analogs arvanil and olvanil display better anti-invasive activity than capsaicin in human small cell lung cancers." Taylor & Francis Online. Available at:[Link]

• "Synthesis and Application of Nanovanilloids for Localized Therapeutic Hypothermia after Traumatic Brain Injury." ACS Applied Materials & Interfaces. Available at:[Link]

• "Nonpungent N-AVAM Capsaicin Analogues and Cancer Therapy." PubMed Central (PMC). Available at:[Link]

• "Formulation, Characterization and Pulmonary Deposition of Nebulized Celecoxib Encapsulated Nanostructured Lipid Carriers." PubMed Central (PMC). Available at:[Link]

Sources

• 1. TRPV1 Receptors and Signal Transduction - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. d-nb.info [d-nb.info]
• 4. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Nonpungent N-AVAM Capsaicin Analogues and Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Formulation, Characterization and Pulmonary Deposition of Nebulized Celecoxib Encapsulated Nanostructured Lipid Carriers - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting N-Vanillyl-9-octadecenamide precipitation in cell culture media

Welcome to the Application Scientist Technical Support Center. This guide is specifically engineered for researchers and drug development professionals dealing with the in vitro handling of N-Vanillyl-9-octadecenamide (commonly known as Olvanil ).

Olvanil is an ultra-potent, non-pungent synthetic analogue of capsaicin and a highly selective agonist for the Transient Receptor Potential Vanilloid 1 (TRPV1) channel[1][2]. While its pharmacological profile makes it an exceptional candidate for analgesic research, its extreme lipophilicity frequently causes catastrophic precipitation in standard aqueous cell culture media[3]. This guide deconstructs the causality behind these solubility failures and provides field-proven, self-validating protocols to ensure reliable dose-response data.

Part 1: The Chemistry & Causality of Precipitation

Q: Why does Olvanil precipitate almost instantly when I add my stock solution to DMEM or RPMI media? A: The precipitation is driven by the stark thermodynamic incompatibility between Olvanil's long hydrophobic octadecenamide tail and your aqueous culture medium[3]. Olvanil has a water solubility of less than 0.2 mg/mL, whereas it dissolves readily in non-polar solvents or DMSO (up to 20 mg/mL)[4].

When a high-concentration DMSO stock is pipetted directly into an aqueous medium, the DMSO diffuses into the water much faster than the Olvanil molecules can disperse. This creates a localized microenvironment where the Olvanil concentration vastly exceeds its aqueous solubility limit. The hydrophobic tails rapidly aggregate to minimize contact with water, triggering nucleation and micro-crystal formation—a phenomenon known as "solvent shock" [5].

Q: How does this precipitation specifically compromise my TRPV1 activation assays? A: Precipitated Olvanil is biologically inert; it cannot partition into the cell membrane to access the intracellular vanilloid binding pocket of the TRPV1 receptor[6]. Olvanil is an ultra-potent agonist with an EC50 of approximately 0.7 nM[7]. However, because it penetrates cell membranes more slowly than capsaicin[8], maintaining a stable, fully dissolved concentration over the entire incubation period is critical. Precipitation artificially lowers the effective free-drug concentration, leading to false negatives, high assay variance, and right-shifted dose-response curves.

Quantitative Physicochemical Properties of Olvanil

Understanding the physical constants of your compound is the first step in troubleshooting assay design.

Property	Value	Implication for Cell Culture
Molecular Weight	417.6 g/mol [3]	Requires precise molarity calculations for nanomolar target assays.
Target / EC50	TRPV1 / ~0.7 nM[7]	Ultra-potent; requires massive serial dilutions from standard stocks.
Solubility (Aqueous)	< 0.2 mg/mL[4]	Practically insoluble in unsupplemented basal media.
Solubility (DMSO)	20 mg/mL[4]	Excellent stock solvent, but guarantees solvent shock if diluted improperly.
CLogP	~8.1[3]	Extremely lipophilic; highly prone to plastic adsorption and aggregation.

Part 2: Troubleshooting & Prevention Strategies

Q: How can I prevent "solvent shock" when diluting my Olvanil stock? A: Never add your DMSO stock directly to the final culture well. Instead, employ a stepwise intermediate dilution strategy[5]. By adding the DMSO stock dropwise to a larger volume of media while vortexing vigorously, you provide mechanical agitation that disperses the compound before it has the opportunity to nucleate[9].

Q: Should I use carrier proteins to keep Olvanil in solution? A: Yes. Because Olvanil is highly lipophilic (CLogP ~8.1), adding a carrier protein like Bovine Serum Albumin (BSA) at 0.1% to 0.5% (w/v) to your serum-free media acts as a "hydrophobic sink." The BSA binds the lipid tail of Olvanil, preventing it from aggregating with itself or adsorbing to the polystyrene walls of your microtiter plates[10].

Q: Does temperature play a role in its stability in media? A: Absolutely. Temperature shifts are a primary cause of precipitation in cell culture. If you prepare your dilutions in cold media (e.g., straight from the 4°C fridge), the thermodynamic solubility limit is drastically reduced, forcing Olvanil out of solution. Always pre-warm your media to 37°C prior to compound addition[5][9].

Part 3: The Self-Validating Anti-Precipitation Protocol

To ensure complete solubilization and validate that the compound remains bioavailable, follow this optimized workflow.

Phase 1: Stock Preparation

• Reconstitute Olvanil powder in 100% anhydrous DMSO to create a 10 mM master stock. Vortex until completely clear.

• Aliquot the stock into single-use volumes (e.g., 10 µL) to avoid repeated freeze-thaw cycles. Repeated temperature fluctuations degrade the compound and seed crystal formation[5]. Store aliquots at -20°C or -80°C[7].

Phase 2: Intermediate Dilution (The Critical Step) 3. Pre-warm the target cell culture medium (supplemented with 0.1% fatty-acid-free BSA) to 37°C in a water bath[9]. 4. Reverse Addition: Pipette the required volume of the 10 mM DMSO stock into an empty microcentrifuge tube. Rapidly inject the pre-warmed media into the DMSO stock while simultaneously vortexing the tube[9]. This prevents the localized high-concentration microenvironments that cause solvent shock.

Phase 3: Final Application & Validation 5. Final Dilution: Dilute the intermediate solution into the final culture wells. Ensure the final DMSO concentration does not exceed 0.1% (v/v) to prevent solvent-induced cytotoxicity[9]. 6. Self-Validation Check: Inspect the intermediate tube and final culture wells under a phase-contrast microscope at 20X or 40X magnification. Look for refractive, needle-like micro-crystals. If the field is clear, the protocol was successful, and the drug is bioavailable[5].

Part 4: Visualizing the Mechanics

Mechanistic pathway of Olvanil precipitation via solvent shock in aqueous media.

Optimized workflow for the preparation and dilution of Olvanil to prevent precipitation.

References

• PubChem - National Institutes of Health. N-Vanillyl-9-octadecenamide | C26H43NO3 | CID 5808649. Available at:[Link]

• PubMed - National Institutes of Health. Olvanil acts on transient receptor potential vanilloid channel 1 and cannabinoid receptors to modulate neuronal transmission in the trigeminovascular system. Available at:[Link]

• ResearchGate. Development of the First Ultra-Potent "Capsaicinoid" Agonist at Transient Receptor Potential Vanilloid Type 1 (TRPV1) Channels and Its Therapeutic Potential. Available at:[Link]

• ACS Omega. Highly Efficient Real-Time TRPV1 Screening Methodology for Effective Drug Candidates. Available at:[Link]

• ResearchGate. How to Deal with Lipophilic and Volatile Organic Substances in Microtiter Plate Assays? Available at:[Link]

• Reddit (r/labrats). Help, hydrophobic drugs mixed in DMSO precipitates in aqueous cell culture media! Available at:[Link]

• PMC - National Institutes of Health. Combination of a Rapidly Penetrating Agonist and a Slowly Penetrating Antagonist Affords Agonist Action of Limited Duration at the Cellular Level. Available at:[Link]

Sources

• 1. Olvanil acts on transient receptor potential vanilloid channel 1 and cannabinoid receptors to modulate neuronal transmission in the trigeminovascular system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. N-Vanillyl-9-octadecenamide | C26H43NO3 | CID 5808649 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Olvanil powder 58493-49-5 [sigmaaldrich.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Combination of a Rapidly Penetrating Agonist and a Slowly Penetrating Antagonist Affords Agonist Action of Limited Duration at the Cellular Level - PMC [pmc.ncbi.nlm.nih.gov]
• 9. reddit.com [reddit.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Olvanil (N-Vanillyl-9-octadecenamide) Stability &amp; Storage

Welcome to the Senior Application Scientist Support Center. This guide is engineered for researchers and drug development professionals working with Olvanil (N-Vanillyl-9-octadecenamide), a potent, synthetic long-chain capsaicinoid analog. Because Olvanil is frequently utilized in sensitive in vitro TRPV1 activation assays, maintaining its absolute biochemical integrity during long-term storage is critical.

Below, we troubleshoot common degradation issues, explain the mechanistic causality behind storage failures, and provide self-validating protocols to ensure your experimental data remains uncompromised.

Troubleshooting & FAQs

Q1: My Olvanil stock solutions in methanol show reduced potency in TRPV1 assays after 1 month at -20°C. What is causing this degradation? Expertise & Experience: Olvanil (C26H43NO3, CID 5808649) is a highly lipophilic synthetic capsaicin analog[1]. While it readily dissolves in primary alcohols like methanol or 1-propanol, these protic solvents act as nucleophiles over time. Research demonstrates that olvanil gradually undergoes decomposition in the presence of alcohols, leading to transamidation and the cleavage of the amide bond[2]. Even at lower temperatures, mild hydrolysis occurs after prolonged storage in methanol-water solutions[3]. Causality: The hydroxyl group of the alcohol attacks the electrophilic carbonyl carbon of the amide bond, yielding vanillylamine and a methyl ester of oleic acid. This destroys the pharmacophore required for TRPV1 binding. Resolution: Immediately transition to anhydrous, aprotic solvents such as DMSO or DMF for all long-term master stocks.

Q2: How sensitive is the oleic acid moiety of Olvanil to oxidative degradation? Expertise & Experience: Olvanil contains a monounsaturated C18 tail derived from oleic acid[1]. The alkene bond at the C9-C10 position is highly susceptible to auto-oxidation and photo-oxidation. When exposed to ambient oxygen and UV light, free radical mechanisms generate lipid peroxides and secondary degradation products[4]. Causality: UV photons initiate the homolytic cleavage of allylic C-H bonds, creating a radical cascade that degrades the aliphatic tail, drastically altering the compound's lipophilicity and receptor affinity. Resolution: Always purge storage vials with an inert gas (Argon or Nitrogen) to displace oxygen, and utilize amber glass vials to block UV radiation.

Q3: What are the optimal parameters for storing solid-state Olvanil powder? Expertise & Experience: Solid-state stability is generally robust, but ambient humidity can cause micro-hydrolysis. Accelerated stability testing of capsaicinoid analogs at 40°C and 80% relative humidity shows that while the ester/amide functions are relatively stable, prolonged exposure to moisture can lead to degradation[3]. Causality: Water molecules adsorbed onto the powder surface provide a microenvironment for the hydrolytic cleavage of the amide bond. Resolution: Store lyophilized powder at -20°C in a sealed desiccator. Allow the container to reach room temperature before opening to prevent condensation.

Quantitative Data: Solvent & Temperature Impact on Olvanil Stability

To facilitate easy comparison, the following table summarizes the stability of Olvanil under various environmental and solvent conditions based on empirical degradation studies.

Storage Condition	Solvent System	Temperature	Stability Outcome	Mechanistic Cause
Long-term Stock	DMSO (Anhydrous)	-20°C	Highly Stable	Aprotic environment prevents solvolysis; low temp halts oxidation.
Accelerated Stress	Methanol/Water (95:5)	40°C	Mild Hydrolysis (85% residual after 15 days)	Protic solvent induces mild amide hydrolysis[3].
High Heat Stress	Neat (No solvent)	100°C	Stable	Absence of alcohol prevents solvolysis[2].
High Heat + Alcohol	1-Propanol / Methanol	200°C	Rapid Decomposition	Nucleophilic attack by alcohol causes transamidation/cleavage[2].

Self-Validating Protocol: Olvanil Stock Preparation & Integrity Verification

This methodology ensures the biochemical integrity of Olvanil prior to sensitive in vitro assays (e.g., patch-clamp or calcium imaging). Every step is designed with a mechanistic purpose, culminating in a self-validating quality control check.

Step 1: Desiccation & Equilibration Remove the lyophilized Olvanil vial from -20°C storage. Keep it inside the desiccator until it reaches room temperature (approx. 30 minutes). Causality: Opening a cold vial in ambient air causes immediate water condensation, introducing moisture that drives long-term hydrolysis.

Step 2: Reconstitution in Aprotic Solvent Reconstitute the powder in anhydrous, molecular-sieve-dried DMSO to create a 10 mM master stock. Causality: DMSO is aprotic and lacks the nucleophilic hydroxyl groups found in methanol or ethanol, completely preventing transamidation[2].

Step 3: Inert Gas Purging & Aliquoting Divide the master stock into single-use aliquots (e.g., 50 µL) in amber glass vials. Gently blow a stream of Argon gas over the liquid surface for 5 seconds before immediately capping. Causality: Argon displaces atmospheric oxygen, while the amber glass blocks UV light, collectively preventing auto-oxidation of the oleic acid double bond[4].

Step 4: Self-Validating LC-MS Quality Control Before utilizing a stored aliquot for a critical experiment, run a 1 µL injection of a 1:1000 dilution on an LC-MS system (C18 column, H2O/MeCN gradient). Validation Check: A single dominant peak at m/z 418.3 [M+H]+ confirms intact Olvanil[1]. The appearance of a peak at m/z 154.1 (vanillylamine) explicitly indicates that solvolysis or hydrolysis has occurred. If the 154.1 peak is present, the protocol self-invalidates the batch, preventing the use of degraded compounds in your assay.

Workflows & Signaling Pathways

Optimal solvent selection workflow to prevent Olvanil transamidation and degradation.

Mechanism of action for Olvanil-mediated TRPV1 receptor activation and desensitization.

Sources

• 1. N-Vanillyl-9-octadecenamide | C26H43NO3 | CID 5808649 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

N-Vanillyl-9-octadecenamide versus capsaicin TRPV1 activation potential

N-Vanillyl-9-octadecenamide (Olvanil) vs. Capsaicin: A Comparative Guide to TRPV1 Activation and Therapeutic Potential

Executive Summary

The Transient Receptor Potential Vanilloid 1 (TRPV1) channel is a primary molecular integrator of nociceptive (pain) signaling. While Capsaicin is the prototypical, naturally occurring TRPV1 agonist, its clinical utility is severely bottlenecked by its pungency—an acute burning sensation and thermal hyperalgesia that precedes its analgesic desensitizing effects.

N-Vanillyl-9-octadecenamide (Olvanil) is a synthetic, non-pungent analogue of capsaicin. By replacing the short acyl chain of capsaicin with a bulky oleic acid tail, Olvanil retains the ability to activate TRPV1 but fundamentally alters the channel's gating kinetics. This guide provides an objective, data-driven comparison of their pharmacodynamics, supported by gold-standard experimental methodologies for drug development professionals.

Mechanistic Divergence: Activation vs. Desensitization

To understand why Olvanil is a superior candidate for topical analgesia, one must examine the causality behind its lack of pungency. Both molecules bind to the vanilloid pocket located near the S4-S5 linker of the TRPV1 channel[1].

• Capsaicin (The Pungent Agonist): Capsaicin has relatively low lipophilicity compared to Olvanil. It rapidly accesses the binding pocket, causing an abrupt and robust opening of the TRPV1 channel. This rapid calcium ( Ca2+ ) influx triggers high-frequency action potential firing in dorsal root ganglion (DRG) neurons, which the central nervous system interprets as acute burning pain[2].

• Olvanil (The Non-Pungent Desensitizer): Olvanil's bulky 9-octadecenamide tail drastically increases its lipophilicity[3]. This structural change slows its penetration into the membrane and its subsequent binding kinetics. Instead of a rapid spike, Olvanil induces a slow, sustained Ca2+ influx. This prolonged, low-level activation drives the nociceptive neuron into a state of depolarization block, skipping the acute pain phase and directly inducing profound receptor desensitization[2][4].

TRPV1 activation pathways: Capsaicin vs. Olvanil signaling and sensory outcomes.

Quantitative Pharmacodynamics Comparison

The following table synthesizes the quantitative performance of both compounds based on in vitro and in vivo assays.

Pharmacological Parameter	Capsaicin	Olvanil (N-Vanillyl-9-octadecenamide)
TRPV1 Activation EC50​	~50 - 440 nM[5]	~50 - 100 nM[5]
Binding Affinity ( ΔG )	Moderate	High (-6.3 kcal/mol)[6]
In Vivo Pungency	High (Induces robust thermal hyperalgesia)[3]	None (No hyperalgesia observed)[3][4]
Desensitization Efficacy	Moderate (Follows acute flare)	Highly Potent (Direct desensitization)[4]
Lipophilicity (LogP)	~3.04	~6.50 (Highly lipophilic)[3]

Experimental Methodologies for Validation

To objectively compare the activation and desensitization potentials of these compounds, researchers must employ self-validating experimental systems. Below are the gold-standard protocols.

Protocol 1: High-Throughput Intracellular Calcium Imaging (Fluo-4 AM)

Purpose: To quantify the EC50​ of TRPV1 activation. Causality: Because Ca2+ is the primary permeant ion of an activated TRPV1 channel, utilizing a fluorescent calcium indicator allows for the real-time, dose-dependent quantification of channel gating.

• Cell Preparation: Culture HEK293 cells stably expressing human TRPV1 (hTRPV1) in 96-well black-walled plates to 80% confluency. Self-Validation: Always run wild-type (non-transfected) HEK293 cells in parallel as a negative control to ensure the calcium signal is strictly TRPV1-mediated.

• Dye Loading: Incubate the cells with 2 µM Fluo-4 AM and 0.02% Pluronic F-127 in assay buffer (HBSS with 20 mM HEPES, pH 7.4) for 45 minutes at 37°C. Causality: Pluronic F-127 is a surfactant that prevents dye aggregation, facilitating uniform permeation across the lipophilic cell membrane.

• Washing & Baseline: Wash the cells three times with assay buffer to remove extracellular dye, preventing false-positive background fluorescence. Record the baseline fluorescence ( F0​ ) (Ex: 488 nm, Em: 525 nm) for 30 seconds.

• Agonist Application: Automatically inject varying concentrations (1 nM to 10 µM) of Capsaicin or Olvanil into the wells.

• Data Analysis: Measure the peak fluorescence ( ΔF/F0​ ). Plot the dose-response curves using a 4-parameter logistic non-linear regression to calculate the EC50​ .

Protocol 2: Whole-Cell Patch-Clamp Electrophysiology

Purpose: To evaluate channel kinetics, open probability, and desensitization rates. Causality: Patch-clamp provides millisecond temporal resolution, which is essential for differentiating the rapid gating of capsaicin from the slower, sustained gating of olvanil.

• Electrode Fabrication: Pull borosilicate glass capillaries to a tip resistance of 3–5 MΩ when filled with intracellular solution (140 mM CsCl, 5 mM EGTA, 10 mM HEPES, pH 7.2). Causality: Using CsCl instead of KCl blocks endogenous potassium currents, cleanly isolating the non-selective cation current of TRPV1.

• Seal Formation: Approach a single hTRPV1-HEK293 cell and apply gentle negative pressure to form a Gigaohm (GΩ) seal.

• Whole-Cell Configuration: Apply a brief, sharp pulse of suction to rupture the membrane patch. Maintain a holding potential of -60 mV.

• Perfusion & Recording: Perfuse the cell with 100 nM Capsaicin or 100 nM Olvanil using a rapid solution exchange system. To measure desensitization, apply repeated 10-second pulses of the agonist separated by 60-second wash intervals. Olvanil will show a progressively diminishing current amplitude much faster than capsaicin[4].

• Validation: Apply 10 µM Ruthenium Red (a broad TRP channel pore blocker) at the end of the recording. Complete cessation of the current confirms the response was entirely TRPV1-mediated[7].

Step-by-step whole-cell patch-clamp methodology for TRPV1 kinetic analysis.

Therapeutic Implications in Drug Development

For drug development professionals targeting peripheral neuropathies or chronic musculoskeletal pain, the transition from capsaicin to synthetic analogues like Olvanil represents a massive leap in patient compliance. Capsaicin-based creams often suffer from high discontinuation rates due to the initial burning flare[8]. Olvanil circumvents this by leveraging its high lipophilicity and slow-gating kinetics to induce a depolarization block. It effectively uncouples TRPV1 activation from acute nociception, delivering the desired analgesic desensitization without the painful prerequisite[4].

Sources

• 1. orbi.uliege.be [orbi.uliege.be]
• 2. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. dea.lib.unideb.hu [dea.lib.unideb.hu]
• 8. US5221692A - Ether linked and relatively nonpungent analogues of N-nonanoyl vanillylamide - Google Patents [patents.google.com]

Validation of N-Vanillyl-9-octadecenamide (Olvanil) as a Non-Pungent Vanilloid Analog: A Comparative Performance Guide

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Mechanistic validation, comparative efficacy against capsaicin, and standardized experimental protocols for TRPV1 desensitization.

Executive Summary & Mechanistic Rationale

The clinical application of canonical transient receptor potential vanilloid 1 (TRPV1) agonists, such as capsaicin, is severely limited by their intense pungency, which causes burning sensations, thermal hyperalgesia, and poor patient compliance. N-Vanillyl-9-octadecenamide (Olvanil) is a synthetic, long-chain vanilloid analog designed to retain the potent analgesic and anti-inflammatory properties of capsaicin while completely eliminating its pungent side effects.

The causality behind Olvanil's non-pungent nature lies in its activation kinetics . While Olvanil binds to the TRPV1 receptor with an affinity equal to or slightly higher than capsaicin, the inward calcium (Ca²⁺) currents it evokes are considerably slower[1]. This slow, gradual calcium influx successfully drives the receptor into a prolonged state of desensitization without ever reaching the rapid depolarization threshold required to fire the action potentials that the central nervous system interprets as pain[1].

Caption: TRPV1 signaling pathway comparing rapid capsaicin depolarization vs. slow olvanil desensitization.

Quantitative Performance Comparison: Olvanil vs. Capsaicin

To objectively evaluate Olvanil as a therapeutic alternative, we must compare its pharmacological parameters directly against capsaicin. Data obtained from whole-cell patch-clamp recordings on cultured rat trigeminal ganglion neurons and in vivo behavioral assays demonstrate that Olvanil achieves comparable receptor modulation without the associated nociceptive penalty[1],[2].

Table 1: Pharmacological and Kinetic Comparison

Parameter	Capsaicin (Canonical)	Olvanil (N-Vanillyl-9-octadecenamide)	Scientific Implication
Receptor Target	TRPV1	TRPV1	Both act as primary agonists.
Binding Affinity (K₁/₂)	0.68 µM	0.59 µM	Olvanil demonstrates a slightly higher binding affinity[1].
Hill Coefficient (n)	1.38	1.32	Indicates similar cooperativity in receptor binding[1].
Activation Kinetics	Fast	Considerably Slower	Slow kinetics bypass the action potential threshold, preventing pungency[1].
Ca²⁺ Influx (ΔRU at 100nM)	0.625 ± 0.03	0.566 ± 0.04	Olvanil delivers a comparable total calcium load necessary for desensitization[2].
Receptor Desensitization	Moderate (77.2% retained)	High (31.6% retained)	Olvanil pre-treatment blunts subsequent noxious stimuli more effectively[2].
Thermal Hyperalgesia	High (Robust pain response)	None	In vivo validation of Olvanil's non-pungent profile[2].

Experimental Methodologies: Self-Validating Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . Every step includes an internal control to account for baseline cellular variability.

Protocol A: Ratiometric Calcium Imaging for TRPV1 Desensitization

Objective: To quantify Olvanil's ability to desensitize TRPV1 receptors against subsequent capsaicin exposure.

• Step 1: DRG Neuron Culture & Baseline Setup: Isolate and culture Dorsal Root Ganglion (DRG) cells. Load with a ratiometric calcium indicator (e.g., Fura-2 AM).

  • Causality: DRG neurons naturally express high levels of TRPV1. Ratiometric imaging eliminates artifacts from uneven dye loading or cell thickness.

• Step 2: Initial Capsaicin Challenge (100 nM, 1 min): Suprafuse cells with capsaicin.

  • Causality (Internal Control): This establishes the absolute maximum calcium response (100%) for that specific cell, allowing all subsequent measurements to be normalized internally[2].

• Step 3: First Wash-out (45 min): Wash cells continuously with calcium buffer.

  • Causality: A strict 45-minute window is mandatory. Empirical data shows this is the exact time required for capsaicin-evoked calcium levels to return to baseline, ensuring the receptor is not artificially refractory before the next step[2].

• Step 4: Olvanil Application (100 nM, 1 min): Suprafuse with Olvanil. Record the slow Ca²⁺ influx.

• Step 5: Second Wash-out (45 min): Repeat the strict wash-out phase.

• Step 6: Secondary Capsaicin Challenge (100 nM, 1 min): Re-expose the cell to capsaicin.

  • Causality (Validation): If Olvanil successfully desensitized the receptor, this secondary response will be significantly blunted. Experimental data shows Olvanil reduces this secondary response to 31.6% of the baseline, compared to 77.2% in vehicle controls[2].

Caption: Step-by-step self-validating workflow for measuring TRPV1 desensitization via calcium imaging.

Protocol B: In Vivo Thermal Hyperalgesia Assay (Pungency Evaluation)

Objective: To behaviorally confirm the lack of pungency (hyperalgesia) in vivo.

• Step 1: Intraplantar Injection: Inject vehicle, Capsaicin (0.1–1 µg), or Olvanil (0.1–1 µg) into the hind paw of rat models[2].

• Step 2: Paw Withdrawal Latency (PWL): Apply a radiant heat source to the plantar surface and measure the time taken to withdraw the paw.

• Step 3: Causality & Analysis: Capsaicin will cause a sharp decrease in PWL (indicating thermal hyperalgesia and pungency). Olvanil administration will show no significant change in PWL compared to vehicle, proving its non-pungent nature[2]. Furthermore, pre-treatment with 1 µg Olvanil 15 minutes prior to capsaicin significantly blocks capsaicin-induced hyperalgesia[2].

Translational Outlook: Beyond Analgesia

The unique kinetic profile of Olvanil extends its utility far beyond topical analgesics:

• Oncology (Anti-Invasive Properties): In human Small Cell Lung Cancer (SCLC) models, Olvanil displays superior anti-invasive activity compared to capsaicin. This effect is mediated by the activation of the AMPK pathway and is notably independent of both TRPV1 and CB1 receptors, positioning Olvanil as a multi-target therapeutic[3].

• Gastroenterology (Anti-Emetic Properties): Unlike pungent vanilloids such as Resiniferatoxin (RTX) which cause transient hypertension and hypothermia, Olvanil demonstrates broad-spectrum anti-emetic activity (e.g., against cisplatin-induced emesis) without triggering adverse cardiovascular or homeostatic behavioral effects[4].

Sources

• 1. jneurosci.org [jneurosci.org]
• 2. d-nb.info [d-nb.info]
• 3. Non-pungent long chain capsaicin-analogs arvanil and olvanil display better anti-invasive activity than capsaicin in human small cell lung cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Olvanil: a non-pungent TRPV1 activator has anti-emetic properties in the ferret - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: N-Vanillyl-9-octadecenamide (Olvanil) vs. Arvanil in CB1 Receptor Assays

As drug development increasingly targets the intersection of the endocannabinoid and endovanilloid systems, "hybrid" ligands have emerged as critical pharmacological tools. N-Vanillyl-9-octadecenamide (Olvanil) and Arvanil (N-vanillylarachidonamide) are two prominent synthetic, non-pungent capsaicin analogs. By bridging the Cannabinoid Type 1 (CB1) receptor and the Transient Receptor Potential Vanilloid 1 (TRPV1) channel, these compounds offer unique therapeutic potential for analgesia, anti-inflammation, and oncology[1].

This guide provides an objective, data-driven comparison of their performance in CB1 receptor binding assays, detailing the structure-activity relationships (SAR) and the rigorous methodologies required to evaluate highly lipophilic hybrid ligands.

Pharmacological Profiles & Structural Causality

While both compounds share an identical vanillyl headgroup responsible for TRPV1 activation, their lipid tails dictate their affinity for the CB1 receptor and the Anandamide Membrane Transporter (AMT)[2].

Structure-Activity Relationship (SAR) Analysis

• Arvanil (C20:4 tail): Features a polyunsaturated arachidonoyl chain, directly mirroring the structure of the endogenous CB1 ligand, anandamide. This polyunsaturation allows the tail to adopt a specific hairpin conformation that fits optimally into the deep, hydrophobic orthosteric binding pocket of the CB1 receptor, resulting in higher binding affinity[2].

• Olvanil (C18:1 tail): Features a monounsaturated oleoyl chain. The lack of multiple cis-double bonds restricts the conformational flexibility of the lipid tail. Consequently, Olvanil cannot anchor as deeply or favorably into the CB1 receptor pocket, rendering it a significantly weaker CB1 agonist[3],[2].

Table 1: Comparative Binding Affinities

Data synthesized from competitive radioligand binding and functional assays.

Pharmacological Target	Arvanil (N-vanillylarachidonamide)	Olvanil (N-Vanillyl-9-octadecenamide)	Causality / Note
CB1 Receptor ( Ki​ )	0.25 – 2.6 µM[1]	1.6 – 10.1 µM[1],[3]	Arachidonoyl tail of Arvanil mimics anandamide, increasing orthosteric fit.
TRPV1 Channel ( Ki​ )	~0.28 µM[4]	Highly Potent	Both share the vanillyl headgroup required for potent TRPV1 agonism.
AMT Inhibition ( IC50​ )	3.6 µM[1]	9.0 µM[1]	Arvanil is a stronger inhibitor of anandamide cellular reuptake.

Dual Signaling Pathway Visualization

Because Arvanil and Olvanil are hybrid ligands, evaluating their efficacy requires understanding their dual-target mechanism. Activation of the GPCR (CB1) leads to inhibitory G-protein ( Gi/o​ ) signaling, while activation of the ion channel (TRPV1) drives calcium influx.

Figure 1: Dual signaling of Arvanil and Olvanil via CB1 and TRPV1 receptors.

Experimental Protocol: CB1 Radioligand Displacement Assay

To accurately determine the Ki​ values of highly lipophilic compounds like Arvanil and Olvanil, standard binding protocols must be heavily modified. The following protocol utilizes [3H]CP55,940 , a high-affinity non-selective cannabinoid agonist, as the radiotracer.

A. Reagent & Buffer Preparation

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl2​ , 2.5 mM EDTA, pH 7.4.

• The "Lipid Adhesion" Countermeasure: Supplement the buffer with 0.5% fatty acid-free Bovine Serum Albumin (BSA) .

  • Expertise Insight: Arvanil and Olvanil are fatty acid amides. Without BSA acting as a lipid carrier, these compounds will rapidly adhere to the polystyrene walls of assay plates, drastically reducing the actual free drug concentration and artificially inflating the apparent Ki​ value.

• Wash Buffer: 50 mM Tris-HCl, 0.1% BSA, pH 7.4 (Ice-cold).

B. Self-Validating Assay Setup

Design a 96-well plate layout that includes built-in controls to ensure a self-validating system:

• Total Binding (TB): Membrane + [3H]CP55,940

  • Vehicle (0.1% DMSO).

• Non-Specific Binding (NSB): Membrane + [3H]CP55,940

  • 10 µM AM251 (or unlabeled CP55,940).

  • Causality: AM251 saturates all orthosteric CB1 sites. Any remaining radioactive signal in these wells represents the radioligand sticking to the filter or lipid membrane nonspecifically. Specific Binding (SB) is calculated as TB−NSB .

• Test Wells: Membrane + [3H]CP55,940

  • Arvanil or Olvanil (serial dilutions from 10−10 M to 10−4 M).

C. Execution Workflow

• Membrane Addition: Add 10–20 µg of CHO-K1 cell membranes stably expressing human CB1 receptors to each well.

• Incubation: Incubate the plate at 30°C for 90 minutes.

  • Causality: 90 minutes ensures the competitive binding between the radioligand and the hybrid ligand reaches thermodynamic equilibrium. Failing to reach equilibrium invalidates the mathematical assumptions of the Cheng-Prusoff equation.

• Filter Preparation: Pre-soak GF/C glass fiber filters in 0.1% Polyethylenimine (PEI) for 1 hour.

  • Causality: PEI coats the glass fibers with a positive charge, repelling the highly lipophilic radioligand and drastically reducing background noise (NSB).

• Harvesting: Rapidly terminate the reaction by filtering the assay mixture through the PEI-soaked GF/C filters using a vacuum manifold. Wash three times with 2 mL of ice-cold Wash Buffer to remove unbound radioligand.

• Quantification: Dry the filters, add scintillation cocktail, and quantify the retained radioactivity (Disintegrations Per Minute, DPM) using a liquid scintillation counter.

D. Data Analysis & Interpretation

Plot the specific binding (DPM) against the log concentration of the test compound. Use non-linear regression to determine the IC50​ . Convert the IC50​ to the absolute equilibrium dissociation constant ( Ki​ ) using the Cheng-Prusoff equation :

Ki​=1+Kd​[L]​IC50​​

(Where [L] is the concentration of [3H]CP55,940 used, and Kd​ is its dissociation constant determined from a prior saturation binding assay).

References

• [1] Title: Comparison of the Anticancer Effects of Arvanil and Olvanil When Combined with Cisplatin and Mitoxantrone in Various Melanoma Cell Lines—An Isobolographic Analysis Source: International Journal of Molecular Sciences (via PMC / NIH) URL:[Link](Note: Represents the verified source for the provided grounding data).

• [3] Title: Functional Selectivity of Cannabinoid Type 1 G Protein-Coupled Receptor Agonists in Transactivating Glycosylated Receptors on Cancer Cells to Induce Epithelial–Mesenchymal Transition Metastatic Phenotype Source: Cells (MDPI) URL:[Link]

• [4] Title: A Structure/Activity Relationship Study on Arvanil, an Endocannabinoid and Vanilloid Hybrid Source: Journal of Pharmacology and Experimental Therapeutics (via PubMed) URL:[Link]

• [2] Title: Unsaturated long-chain N-acyl-vanillyl-amides (N-AVAMs): vanilloid receptor ligands that inhibit anandamide-facilitated transport and bind to CB1 cannabinoid receptors Source: Biochemical and Biophysical Research Communications (via PubMed) URL:[Link]

Sources

• 1. Comparison of the Anticancer Effects of Arvanil and Olvanil When Combined with Cisplatin and Mitoxantrone in Various Melanoma Cell Lines—An Isobolographic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Unsaturated long-chain N-acyl-vanillyl-amides (N-AVAMs): vanilloid receptor ligands that inhibit anandamide-facilitated transport and bind to CB1 cannabinoid receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Functional Selectivity of Cannabinoid Type 1 G Protein-Coupled Receptor Agonists in Transactivating Glycosylated Receptors on Cancer Cells to Induce Epithelial–Mesenchymal Transition Metastatic Phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Comprehensive Comparison Guide: N-Vanillyl-9-octadecenamide (Olvanil) Analytical Reference Standards for LC-MS/MS

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Focus: Mass Spectrometry Quantification, Reference Standard Selection, and Bioanalytical Protocol Validation

Introduction to Olvanil Bioanalysis

N-Vanillyl-9-octadecenamide, commonly known as Olvanil , is a synthetic, non-pungent structural analog of capsaicin. Pharmacologically, it acts as a potent transient receptor potential vanilloid 1 (TRPV1) agonist and a robust inhibitor of the cellular reuptake of the endocannabinoid arachidonoyl ethanolamide (AEA)[1]. Because of its high lipophilicity and complex interactions with the endogenous cannabinoid system, quantifying Olvanil in biological matrices (e.g., plasma, brain tissue) requires highly sensitive and specific analytical techniques.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this application. However, the reliability of LC-MS/MS data is fundamentally dependent on the selection of appropriate analytical reference standards to construct calibration curves and compensate for matrix effects[2].

Figure 1: Pharmacological mechanism of Olvanil highlighting its dual-target action.

Comparative Analysis of Reference Standards

When developing a quantitative selected-reaction monitoring (SRM) method for Olvanil, analytical chemists must choose between three primary standard strategies: Unlabeled Certified Reference Materials (CRMs), Stable Isotope-Labeled Internal Standards (SIL-IS), and Structural Analog Surrogate Standards.

Standard Comparison Matrix

Feature / Standard Type	Unlabeled Olvanil (Analytical Standard)	Stable Isotope-Labeled IS (e.g., Olvanil-d3)	Structural Analog IS (e.g., Capsaicin / Nonivamide)
Primary Function	External calibration curve generation.	Internal standard for absolute quantification.	Internal standard for relative quantification.
Matrix Effect Compensation	Poor. Cannot correct for ion suppression.	Excellent. Co-elutes exactly with the analyte.	Moderate. Elutes at a different retention time.
Extraction Recovery Tracking	N/A	Highly accurate.	Variable (depends on lipid partitioning).
SRM Transitions (ESI+)	m/z 418.3 → 137.1	m/z 421.3 → 140.1 (for -d3)	m/z 306.2 → 137.1 (Capsaicin)
Cost & Accessibility	Highly accessible, low cost[1].	High cost, custom synthesis often required.	Highly accessible, low cost[3].

The Causality Behind Standard Selection

In electrospray ionization (ESI), lipid amides like Olvanil are highly susceptible to ion suppression caused by endogenous phospholipids eluting from the reversed-phase column.

• Why SIL-IS is the Gold Standard: A deuterated standard (e.g., Olvanil-d3) shares the exact physicochemical properties of the analyte. It experiences the identical ionization environment in the MS source at the exact same retention time, making the ratio of Analyte/IS perfectly self-correcting.

• Why Analogs Fail in Complex Matrices: If Capsaicin is used as a surrogate IS, its shorter aliphatic chain (C10 vs C18 for Olvanil) results in earlier elution[2]. Consequently, Capsaicin and Olvanil are subjected to different matrix suppression zones, leading to skewed quantitative accuracy.

Figure 2: Decision tree for selecting LC-MS/MS reference standards for lipid amides.

Validated LC-MS/MS Bioanalytical Protocol

To ensure scientific integrity, the following protocol is designed as a self-validating system . It incorporates specific chemical rationale for each step to ensure maximum recovery and sensitivity.

Reagents and Standard Preparation

• Calibration Standard: (Purity ≥98%)[1]. Prepare a 1 mg/mL stock in LC-MS grade ethanol.

• Internal Standard: Olvanil-d3 (or Capsaicin-d3 if deuterated Olvanil is unavailable).

• Extraction Solvent: 100% Acetonitrile (ACN), pre-chilled to -20°C.

Step-by-Step Methodology

Step 1: Sample Aliquoting & Spiking

• Transfer 100 µL of biological matrix (e.g., plasma or tissue homogenate) to a microcentrifuge tube.

• Spike with 10 µL of the IS working solution (100 ng/mL).

• Causality: Spiking the IS directly into the raw matrix before extraction ensures that any physical losses during precipitation or evaporation are mathematically normalized.

Step 2: Protein Precipitation & Enzymatic Quenching

• Add 300 µL of cold (-20°C) ACN to the sample. Vortex vigorously for 2 minutes.

• Causality: Cold ACN serves a dual purpose. First, it aggressively precipitates plasma proteins to prevent column clogging. Second, the low temperature and organic environment immediately denature Fatty Acid Amide Hydrolase (FAAH), preventing the ex vivo enzymatic degradation of Olvanil[4].

Step 3: Centrifugation & Concentration

• Centrifuge at 14,000 × g for 10 minutes at 4°C.

• Transfer the supernatant to a clean glass vial and evaporate to dryness under a gentle stream of nitrogen at 35°C.

• Causality: Nitrogen drying concentrates the trace-level analyte. Glass vials are preferred over plastic to prevent lipophilic Olvanil from adsorbing to the tube walls.

Step 4: Reconstitution

• Reconstitute the dried extract in 100 µL of Mobile Phase A/B (50:50, v/v).

LC-MS/MS Instrumental Parameters

Chromatography (UHPLC):

• Column: C18 Reversed-Phase (e.g., 2.1 × 100 mm, 1.7 µm).

• Mobile Phase A: 2 mM Ammonium Formate in Water.

• Mobile Phase B: Methanol.

• Causality: Ammonium formate is critical. It acts as a proton donor in the ESI source, driving the formation of the [M+H]+ precursor ion for amides, significantly boosting the signal-to-noise ratio compared to pure water[3].

Mass Spectrometry (Triple Quadrupole):

• Ionization: Positive Electrospray Ionization (ESI+).

• Detection Mode: Selected Reaction Monitoring (SRM).

• Transitions:

  • Olvanil: m/z 418.3 → 137.1 (Collision Energy: ~25 eV)[2].

  • Causality: The m/z 137.1 product ion corresponds to the vanillyl cation, formed by the cleavage of the amide bond. This is the most abundant and stable fragment for N-vanillyl-acylamides[5].

Figure 3: Self-validating bioanalytical workflow for Olvanil quantification.

System Suitability & Self-Validation Criteria

To ensure the protocol is self-validating, every batch must pass the following checks:

• Blank Matrix Check: Analyze a non-spiked matrix blank. The signal at the Olvanil retention time must be <20% of the Lower Limit of Quantification (LLOQ) to confirm absence of endogenous interference.

• IS Variance: The absolute peak area of the internal standard across all samples must not deviate by more than ±15% from the mean. A sudden drop indicates severe matrix suppression or extraction failure in that specific sample.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. academic.oup.com [academic.oup.com]
• 4. journals.physiology.org [journals.physiology.org]
• 5. pubs.acs.org [pubs.acs.org]

Comparative Guide: Structural and Pharmacological Divergence Between N-Vanillyl-9-octadecenamide (Olvanil) and Resiniferatoxin

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Structural biology, receptor kinetics, and comparative experimental methodologies targeting the TRPV1 channel.

Executive Summary & Scientific Context

The transient receptor potential vanilloid 1 (TRPV1) channel is a non-selective cation channel fundamentally involved in nociception and neurogenic inflammation[1]. Modulating TRPV1 is a primary strategy in developing novel analgesics. However, the structural nature of the ligand dictates whether the clinical outcome is mild, reversible analgesia or permanent nerve terminal ablation.

This guide provides an objective, data-driven comparison between two highly potent TRPV1 agonists: N-Vanillyl-9-octadecenamide (Olvanil) , a synthetic, non-pungent capsaicin analog[2], and Resiniferatoxin (RTX) , an ultra-potent, naturally occurring daphnane diterpene[1]. By dissecting their structural differences, we explain the causality behind their distinct binding kinetics, efficacies, and downstream cellular fates.

Structural Dissection: The Causality of Ligand Behavior

The interaction between a ligand and the TRPV1 vanilloid binding pocket—located near the extracellular side between the S3 and S4 transmembrane domains—is governed by the ligand's structural rigidity and lipophilicity[1].

N-Vanillyl-9-octadecenamide (Olvanil)

Olvanil is a synthetic vanillamide designed to overcome the dose-limiting pungency of capsaicin[2].

• Structure: It consists of a vanillyl head group linked via an amide bond to a long, monounsaturated C18 fatty acyl chain (oleic acid).

• Mechanistic Consequence: The extended hydrocarbon tail drastically increases the molecule's lipophilicity. This structural modification slows its penetration across the plasma membrane and delays the activation kinetics of the TRPV1 channel[3]. Because the channel opens slowly, it does not trigger the rapid burst of action potentials that the central nervous system interprets as burning pain (pungency), making Olvanil an effective, non-pungent analgesic[4].

Resiniferatoxin (RTX)

RTX is an ultrapotent phorboid ester isolated from Euphorbia resinifera[5].

• Structure: RTX features a homovanillyl group esterified to a highly complex, rigid polycyclic daphnane diterpene core[6].

• Mechanistic Consequence: The rigid polycyclic core perfectly anchors into the vanilloid binding pocket, forming highly stable interactions with Tyr-511 (S3 domain) and Met-547 (S4 domain)[1]. This structural rigidity results in an ultra-high binding affinity (Ki ~0.02 nM)[7]. Unlike Olvanil, RTX locks the TRPV1 channel in an open state with minimal deactivation, leading to a massive, sustained influx of Ca²⁺ that ultimately causes calcium cytotoxicity and the ablation of the nociceptive nerve terminal[3].

Fig 1: Structural divergence leading to distinct TRPV1 activation kinetics and clinical outcomes.

Quantitative Performance Comparison

The following table summarizes the experimental parameters and pharmacological profiles of both compounds, derived from competitive binding and calcium imaging assays[7],[2],[3].

Parameter	N-Vanillyl-9-octadecenamide (Olvanil)	Resiniferatoxin (RTX)
Chemical Class	Synthetic Vanillamide	Daphnane Diterpene Ester
Molecular Weight	417.62 g/mol	628.71 g/mol
Binding Affinity (Ki)	~100 - 300 nM (Displacement)	0.02 - 0.04 nM[7]
Functional Potency (EC50)	~0.7 nM[2]	~11 pM[6]
Channel Kinetics	Slow activation, reversible[3]	Slow activation, irreversible[3]
Pungency	Non-pungent[4]	Highly pungent / Irritant
Cellular Outcome	Desensitization / Analgesia	Calcium overload / Cell death[3]

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following self-validating protocols are provided. These workflows are designed to objectively measure the binding affinity and functional calcium flux differences between Olvanil and RTX.

Protocol 1: Competitive Radioligand Binding Assay ([³H]RTX Displacement)

This assay determines the binding affinity (Ki) of Olvanil compared to the ultra-high affinity of RTX[8].

• Membrane Preparation: Homogenize CHO cells stably expressing recombinant rat or human TRPV1 in ice-cold Tris-HCl buffer (pH 7.4). Centrifuge at 35,000 × g for 30 minutes. Resuspend the pellet in assay buffer (containing 1 mg/mL BSA to prevent non-specific binding of highly lipophilic ligands).

• Tracer Incubation: Aliquot 100 µL of membrane suspension (approx. 1 mg protein/mL) into assay tubes. Add 1.2 nM [³H]RTX (the radioligand)[9].

• Competitor Addition: Add increasing concentrations of unlabelled Olvanil (10⁻¹⁰ to 10⁻⁵ M) or unlabelled RTX (as a positive control, 10⁻¹² to 10⁻⁷ M).

• Equilibration: Incubate the mixture at 37°C for 60 minutes. Causality note: 60 minutes is required because the high lipophilicity of these compounds results in slow aqueous diffusion and delayed receptor equilibration.

• Separation & Readout: Terminate the reaction by rapid filtration through GF/B glass fiber filters (pre-soaked in 0.1% PEI to reduce non-specific binding). Wash three times with ice-cold buffer. Measure retained radioactivity using a liquid scintillation counter.

• Data Validation: Calculate the IC50 using non-linear regression. Convert to Ki using the Cheng-Prusoff equation. A valid assay must show a Hill slope near 1.0 for RTX self-displacement.

Protocol 2: Intracellular Calcium [Ca²⁺]i Flux Assay (FLIPR)

This protocol measures the functional activation kinetics and efficacy (EC50) of the ligands[3],[10].

• Cell Plating: Seed TRPV1-expressing SH-SY5Y or CHO cells in 384-well black-walled, clear-bottom plates at 20,000 cells/well. Incubate overnight.

• Dye Loading: Wash cells with Hank's Balanced Salt Solution (HBSS) to remove serum esterases. Load cells with 2 µM Fluo-4 AM (a calcium-sensitive fluorescent dye) and 2.5 mM probenecid (to inhibit dye efflux) for 45 minutes at 37°C.

• Baseline Measurement: Transfer the plate to a Fluorometric Imaging Plate Reader (FLIPR). Record baseline fluorescence (Ex: 488 nm, Em: 515 nm) for 10 seconds.

• Ligand Injection: Automatically inject Olvanil or RTX at varying concentrations.

• Kinetic Readout: Record fluorescence continuously for 10 minutes. Causality note: The extended 10-minute read time is critical. Olvanil's extreme lipophilicity means its peak calcium response will occur significantly later than traditional aqueous-soluble agonists.

• Antagonist Reversibility (Control): In parallel wells, pre-incubate cells with 10 µM Capsazepine or 1 nM Iodo-resiniferatoxin (I-RTX) before adding the agonists to validate that the Ca²⁺ flux is exclusively TRPV1-mediated[11].

Fig 2: Step-by-step experimental workflow for the FLIPR Calcium Flux Assay.

Conclusion

While both N-Vanillyl-9-octadecenamide (Olvanil) and Resiniferatoxin target the same vanilloid binding pocket on the TRPV1 channel, their structural differences dictate vastly different pharmacological profiles. Olvanil's flexible, highly lipophilic oleic acid tail results in slow penetration and reversible channel activation, making it a valuable template for non-pungent analgesics. Conversely, the rigid polycyclic core of RTX creates an ultra-high affinity, irreversible lock on the channel, making it a powerful tool for targeted nociceptive ablation. Understanding these structure-activity relationships is paramount for researchers designing next-generation TRPV1 modulators.

Sources

• 1. Resiniferatoxin binds to the capsaicin receptor (TRPV1) near the extracellular side of the S4 transmembrane domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of the first ultra-potent "capsaicinoid" agonist at transient receptor potential vanilloid type 1 (TRPV1) channels and its therapeutic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Activation of transient receptor potential vanilloid 1 (TRPV1) by resiniferatoxin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ovid.com [ovid.com]
• 5. pnas.org [pnas.org]
• 6. research.uniupo.it [research.uniupo.it]
• 7. BindingDB PrimarySearch_ki [bindingdb.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Transient Receptor Potential Vanilloid 1 Expression and Functionality in MCF-7 Cells: A Preliminary Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. centaur.reading.ac.uk [centaur.reading.ac.uk]

Cross-reactivity validation of N-Vanillyl-9-octadecenamide with TRPA1 channels

Cross-Reactivity Validation of N-Vanillyl-9-octadecenamide (Olvanil) with TRPA1 Channels: A Comprehensive Comparison Guide

As a Senior Application Scientist in ion channel pharmacology, I frequently encounter drug development programs seeking to leverage transient receptor potential (TRP) channels for analgesia and anti-inflammatory therapeutics. A major hurdle in this space is the dose-limiting pungency of classical TRPV1 agonists like capsaicin.

N-Vanillyl-9-octadecenamide, commonly known as Olvanil , is a synthetic oleic acid homolog of capsaicin. It has emerged as a highly potent, non-pungent alternative that effectively desensitizes nociceptive pathways without the initial burning flare [1]. However, because TRPA1 and TRPV1 are extensively co-expressed in sensory neurons and frequently form functional heterotetramers, profiling Olvanil’s cross-reactivity with TRPA1 is a critical regulatory and functional milestone. This guide objectively compares Olvanil’s performance against alternative modulators and provides field-proven, self-validating experimental protocols to quantify its TRPA1 cross-reactivity.

Mechanistic Causality: The TRPA1/TRPV1 Cross-Talk

To understand Olvanil’s pharmacological profile, we must first examine the structural and functional causality of TRP channel cross-talk. In primary afferent C-fibers, TRPA1 and TRPV1 do not operate in isolation; they form heteromeric complexes at the plasma membrane [2].

When Olvanil binds to the intracellular vanilloid-binding pocket of TRPV1, it induces a slow, sustained calcium (Ca²⁺) influx. Unlike capsaicin, Olvanil also acts as a potent agonist at Cannabinoid Receptor 1 (CB1)[3]. This dual agonism, combined with slower activation kinetics, leads to profound receptor desensitization without triggering the acute action potential firing responsible for pungency. Crucially, the intracellular Ca²⁺ elevation induced by Olvanil can indirectly modulate TRPA1 via Ca²⁺/Calmodulin-dependent pathways. Furthermore, emerging data suggests that non-pungent vanilloids can exhibit direct cross-reactivity with TRPA1 channels in specific physiological contexts, such as airway MUC5B secretion models and evolutionary homologous channels [4][5].

Fig 1: Olvanil signaling pathway and TRPA1/TRPV1 heteromeric cross-talk in nociceptive neurons.

Comparative Profiling: Olvanil vs. Alternative Agonists

When selecting a compound for nociceptive desensitization, researchers must weigh potency against off-target effects and pungency. The table below synthesizes the quantitative and qualitative performance of Olvanil against standard alternatives.

Compound	Primary Target(s)	TRPA1 Cross-Reactivity	TRPV1 EC₅₀	Pungency Profile	Desensitization Efficacy
Olvanil	TRPV1 / CB1	Direct/Indirect (Context-dependent)	~0.5 - 2.0 nM	Non-pungent	High
Capsaicin	TRPV1	Indirect (via Ca²⁺ influx)	~10 - 50 nM	Highly Pungent	Moderate
AITC (Mustard Oil)	TRPA1	Full Agonist (Covalent binding)	N/A	Pungent	Low
Anandamide (AEA)	CB1 / TRPV1	Weak Agonist	~1.0 - 5.0 µM	Non-pungent	Moderate
Resiniferatoxin	TRPV1	Indirect (via Ca²⁺ influx)	~0.02 nM	Ultra-pungent	Very High

Key Takeaway: Olvanil provides a superior therapeutic window compared to capsaicin. Its sub-nanomolar affinity for TRPV1 and synergistic CB1 agonism achieve robust desensitization, while its lack of pungency drastically improves translational viability.

Experimental Workflows for Cross-Reactivity Validation

To definitively isolate Olvanil's direct TRPA1 cross-reactivity from its TRPV1-mediated effects, we must employ a self-validating experimental system. As an application scientist, I mandate a two-tiered approach: high-throughput ratiometric calcium imaging for population-level screening, followed by whole-cell patch-clamp electrophysiology for high-fidelity target validation.

Fig 2: Step-by-step experimental workflow for validating TRPA1 cross-reactivity via Ca2+ imaging.

Protocol 1: Ratiometric Calcium Imaging (Population-Level Analysis)

Causality Note: We utilize Fura-2 AM over single-wavelength dyes (like Fluo-4) because ratiometric imaging (340/380 nm) eliminates artifacts caused by uneven dye loading, photobleaching, or variations in cell thickness. This is critical when evaluating slow-acting, lipophilic compounds like Olvanil.

Step-by-Step Methodology:

• Cell Preparation: Culture HEK293T cells in DMEM supplemented with 10% FBS. Plate cells on poly-D-lysine coated glass coverslips.

• Transfection: Use Lipofectamine 3000 to transfect cells with either human TRPA1 (hTRPA1), human TRPV1 (hTRPV1), or a 1:1 co-transfection of both. Include a mock-transfected control to establish baseline mechanosensitivity.

• Dye Loading: Incubate cells with 2 µM Fura-2 AM and 0.02% Pluronic F-127 in standard extracellular solution (ECS) for 45 minutes at 37°C. Self-Validating Step: Add 2.5 mM Probenecid to the buffer to inhibit organic anion transporters and prevent premature dye extrusion.

• Perfusion & Antagonist Blockade: Transfer coverslips to a perfusion chamber. To isolate TRPA1 cross-reactivity in co-transfected cells, pre-incubate the cells with the selective TRPV1 antagonist Capsazepine (10 µM) for 3 minutes prior to Olvanil application.

• Agonist Application: Perfuse Olvanil (1 µM, dissolved in DMSO; final DMSO <0.1% to prevent solvent-induced TRPA1 gating).

• Data Acquisition: Record the 340/380 nm fluorescence emission ratio. A sustained increase in the ratio in hTRPA1-only cells, or in co-transfected cells treated with Capsazepine, confirms direct TRPA1 cross-reactivity.

Protocol 2: Whole-Cell Patch-Clamp Electrophysiology (High-Fidelity Validation)

Causality Note: Calcium imaging cannot differentiate between direct channel gating and secondary intracellular calcium release from the endoplasmic reticulum. Whole-cell patch-clamp is mandatory to confirm direct ionotropic cross-reactivity.

Step-by-Step Methodology:

• Setup: Pull borosilicate glass pipettes to a resistance of 3–5 MΩ. Fill with intracellular solution (140 mM CsCl, 5 mM EGTA, 10 mM HEPES, pH 7.2). Note: Using CsCl blocks endogenous potassium currents, isolating the non-selective cation currents of TRP channels.

• Seal & Break-in: Achieve a gigaseal (>1 GΩ) on a hTRPA1-expressing HEK293T cell and apply brief suction to establish the whole-cell configuration.

• Voltage Protocol: Hold the cell at -60 mV. Apply a voltage ramp from -100 mV to +100 mV over 500 ms every 2 seconds to assess the characteristic outward rectification of TRPA1.

• Pharmacological Validation (The Self-Validating Loop):

  • Perfuse ECS to establish a stable baseline.

  • Perfuse Olvanil (1 µM) and monitor for inward current at -60 mV.

  • Critical Step: Once a steady-state current is achieved, rapidly perfuse the highly selective TRPA1 antagonist HC-030031 (10 µM). If the Olvanil-induced current is completely abolished by HC-030031, you have definitively validated that Olvanil cross-reacts directly with the TRPA1 pore, independent of TRPV1.

References

• Anti-nociceptive and desensitizing effects of olvanil on capsaicin-induced thermal hyperalgesia in the rat Source: PubMed Central (PMC) URL:[Link]

• Role of TRPA1 and TRPV1 in Taste and Chemesthesis Source: Encyclopedia MDPI URL:[Link]

• Olvanil acts on transient receptor potential vanilloid channel 1 and cannabinoid receptors to modulate neuronal transmission in the trigeminovascular system Source: PubMed URL:[Link]

• Atypical pharmacology of schistosome TRPA1-like ion channels Source: PubMed Central (PMC) URL:[Link]

• TRPV1 and TRPA1 stimulation induces MUC5B secretion in the human nasal airway in vivo Source: PubMed URL:[Link]

Safety & Regulatory Compliance

Advanced Handling and Operational Guide for N-Vanillyl-9-octadecenamide (Olvanil)

As a Senior Application Scientist, I frequently observe laboratories treating synthetic capsaicin analogs with the same generalized protocols used for standard small molecules. This is a critical operational error. N-Vanillyl-9-octadecenamide, commonly known as Olvanil (NE 19550), is a highly potent, non-pungent activator of the Transient Receptor Potential Vanilloid 1 (TRPV1) channel. While it was specifically synthesized to lack the immediate, acute pungency of capsaicin, its downstream biological effects are profound. Treating this compound with benchtop complacency compromises both researcher safety and experimental integrity.

This guide provides the definitive, causality-driven protocols for the safe handling, preparation, and disposal of Olvanil.

Mechanistic Causality: Why Strict PPE is Non-Negotiable

Understanding the mechanism of action is the foundation of laboratory safety. Olvanil binds to the intracellular domain of the TRPV1 receptor[1]. This binding triggers a massive, rapid influx of intracellular Ca²⁺[4]. In nociceptive neurons, this leads to neurotransmitter release followed by profound receptor desensitization. Furthermore, Olvanil induces the internalization and down-regulation of voltage-gated calcium channels (CaV2.2) via a calcineurin-dependent pathway[2].

If aerosolized Olvanil powder contacts mucous membranes or the respiratory tract, it can trigger severe, prolonged bronchospasm and localized inflammation—even without the acute burning sensation typical of capsaicin. Additionally, its high lipophilicity (due to the oleic acid tail) means it readily penetrates the stratum corneum of human skin.

Figure 1: Intracellular signaling and downstream effects of TRPV1 activation by Olvanil.

Physicochemical Properties & Storage Parameters

To design a robust handling protocol, we must first quantify the physical properties of the compound. Olvanil is a highly lipophilic, combustible solid[3].

Property	Value	Clinical/Laboratory Implication
Chemical Name	N-Vanillyl-9-octadecenamide	Amide of vanillylamine and oleic acid; highly lipophilic.
CAS Number	58493-49-5	Unique identifier for SDS and regulatory tracking.
Molecular Weight	417.63 g/mol	Required for precise molarity calculations (e.g., 10 mM stock).
Solubility (DMSO)	~13 - 20 mg/mL	Primary solvent for in vitro stock solutions[3].
Solubility (Ethanol)	~31 - 50 mg/mL	Alternative solvent; requires tight sealing to prevent evaporation[3].
Solubility (Water)	< 0.2 mg/mL	Insoluble; aqueous buffers require vigorous vortexing/sonication.
Receptor Affinity (pEC50)	8.1 (Rat), 7.7 (Human)	Highly potent; nanomolar concentrations trigger massive Ca²⁺ influx[5].
Storage Temperature	-20°C	Prevents thermal degradation and oxidation of the oleic acid tail.

Personal Protective Equipment (PPE) Matrix

Do not rely on standard laboratory PPE. The lipophilic nature of Olvanil dictates specific barrier requirements.

• Respiratory Protection: N95 or P100 particulate respirator. Causality: Olvanil is supplied as a lyophilized powder. Static electricity during weighing can easily aerosolize micro-particles, leading to severe respiratory tract irritation.

• Hand Protection: Double-gloving with Nitrile (minimum 5 mil thickness). Causality: Latex is highly permeable to lipophilic compounds and the organic solvents (DMSO/Ethanol) required to dissolve Olvanil.

• Eye Protection: Tight-fitting chemical splash goggles. Standard safety glasses are insufficient against aerosolized powders.

• Body Protection: Disposable, fluid-resistant lab coat with knit cuffs.

Operational Plan: Solution Preparation Protocol

This protocol is designed as a self-validating system. If the compound does not go into solution exactly as described, the integrity of the batch or the solvent is compromised.

Step-by-Step Dissolution Workflow

• Preparation: Equilibrate the Olvanil vial to room temperature in a desiccator for 30 minutes before opening. Causality: Opening a -20°C vial immediately will cause ambient moisture to condense on the highly lipophilic powder, degrading the compound and altering the true mass during weighing.

• Weighing: Perform all weighing inside a certified Class II Biological Safety Cabinet (BSC) or a dedicated powder weighing hood. Causality: Drafts from standard chemical fume hoods can aerosolize the fine powder, leading to inhalation exposure.

• Solubilization: Add anhydrous DMSO directly to the pre-weighed powder to create a 10 mM stock solution. Vortex vigorously for 60 seconds. Self-Validation Check: Hold the vial to the light. The solution must be completely optically clear. Any turbidity indicates moisture contamination in your DMSO or incomplete dissolution, which will ruin downstream IC₅₀ calculations.

• Aliquotting: Transfer 50 µL aliquots into amber glass vials with PTFE-lined caps. Causality: Olvanil's oleic acid tail makes it prone to adsorption onto standard polystyrene or polypropylene tubes over prolonged storage. Glass prevents concentration loss.

Figure 2: Safe operational workflow for handling, assaying, and disposing of Olvanil.

Experimental Validation: In Vitro Calcium Imaging Protocol

To ensure the Olvanil stock is biologically active and properly formulated, we utilize a standard Fura-2 AM calcium imaging assay on cultured Dorsal Root Ganglion (DRG) neurons.

Step-by-Step Methodology

• Dye Loading: Incubate cultured DRG neurons with 2 µM Fura-2 AM and 0.02% Pluronic F-127 in assay buffer for 45 minutes at 37°C. Causality: Pluronic F-127 acts as a surfactant to help the highly lipophilic Fura-2 AM cross the cell membrane.

• De-esterification: Wash cells twice with assay buffer and incubate for an additional 30 minutes. Causality: This allows intracellular esterases to cleave the AM ester, trapping the Ca²⁺-sensitive Fura-2 fluorophore inside the cell.

• Baseline Measurement: Record baseline fluorescence at 340 nm and 380 nm excitation for 60 seconds. Self-Validation Check: A stable 340/380 ratio confirms the cells are healthy and not spontaneously firing or leaking calcium.

• Agonist Application: Perfuse 100 nM Olvanil into the imaging chamber. Causality: Olvanil's slower activation kinetics compared to capsaicin means the calcium transient will rise more gradually, peaking around 30-45 seconds post-application[1].

• Viability Check: At the end of the recording, perfuse 50 mM KCl. Self-Validation Check: A sharp calcium spike confirms that neurons unresponsive to Olvanil are still viable and possess functional voltage-gated calcium channels, ensuring true negative results.

Decontamination and Disposal Plan

Olvanil's chemical stability means it will persist on surfaces and in waste streams if not properly degraded.

Surface Decontamination

• Do not use water or dilute ethanol initially. Causality: Water will repel the lipophilic Olvanil, spreading the contamination across the benchtop without solubilizing it.

• Apply a 10% sodium hypochlorite (bleach) solution or a strong alkaline laboratory detergent directly to the spill area. Causality: The highly alkaline environment catalyzes the hydrolysis of the amide bond, permanently neutralizing the compound's biological activity.

• Allow a minimum 15-minute contact time.

• Wipe the area with absorbent pads, then perform a final wipe with 70% ethanol to remove detergent residue.

Waste Disposal

• Solid Waste: All gloves, weigh boats, pipette tips, and bench paper must be placed in a sealed, puncture-resistant biohazard bag and marked for high-temperature incineration.

• Liquid Waste: Do not pour Olvanil solutions down the drain. Collect all DMSO/Ethanol stock solutions and assay buffer washes in a dedicated, clearly labeled organic waste carboy for professional chemical disposal.

References

• TRPV1 Receptors and Signal Transduction - TRP Ion Channel Function in Sensory ... - NCBI.
• Signaling mechanisms of down-regulation of voltage-activated Ca2+ channels by transient receptor potential vanilloid type 1 stimulation with olvanil in primary sensory neurons. | Merck.
• Olvanil (NE 19550, N-Vanillyloleamide, CAS Number: 58493-49-5) | Cayman Chemical.
• Anti-nociceptive and desensitizing effects of olvanil on capsaicin-induced thermal hyperalgesia in the rat - PMC.
• Olvanil | TRPV Channels | Tocris Bioscience.